Hydroxyprogesterone Caproate-d11

Core Science & Biosynthesis

An In-depth Technical Guide to Hydroxyprogesterone Caproate-d11

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hydroxyprogesterone (B1663944) Caproate-d11, a deuterated analog of the synthetic progestin Hydroxyprogesterone Caproate. This document details its chemical properties, primary applications, and the underlying mechanism of action of its non-deuterated counterpart. Furthermore, it includes detailed experimental protocols for synthesis and analysis, alongside visual representations of key biological pathways and experimental workflows.

Core Concepts: Understanding Hydroxyprogesterone Caproate-d11

Hydroxyprogesterone Caproate-d11 is a stable, isotopically labeled version of Hydroxyprogesterone Caproate. The "d11" designation indicates that eleven hydrogen atoms in the molecule have been replaced with deuterium (B1214612), a heavy isotope of hydrogen. This substitution results in a molecule with a higher molecular weight than its non-deuterated counterpart, a property that is crucial for its primary application.

The primary use of Hydroxyprogesterone Caproate-d11 is as an internal standard in analytical chemistry, particularly in pharmacokinetic and metabolic studies of Hydroxyprogesterone Caproate using mass spectrometry-based methods like Liquid Chromatography-Mass Spectrometry (LC-MS). Its chemical behavior is nearly identical to the non-deuterated drug, allowing it to be processed alongside the analyte of interest in a biological sample. However, its increased mass allows it to be distinguished by the mass spectrometer, enabling precise and accurate quantification of the parent drug by correcting for variations in sample preparation and instrument response.

Primary Use of the Parent Compound: Hydroxyprogesterone Caproate

Hydroxyprogesterone caproate is a synthetic progestin that has been primarily used to reduce the risk of preterm birth in pregnant women with a history of at least one spontaneous preterm birth.[1][2][3] It is an ester derivative of 17α-hydroxyprogesterone, a naturally occurring progestogen.[1] While its approval in the United States was withdrawn in 2023, it remains a significant compound of study in reproductive health.[1]

Physicochemical Properties

A summary of the key physicochemical properties of Hydroxyprogesterone Caproate-d11 and its non-deuterated analog is presented below.

Property	Hydroxyprogesterone Caproate-d11	Hydroxyprogesterone Caproate
Molecular Formula	C₂₇D₁₁H₂₉O₄	C₂₇H₄₀O₄
Molecular Weight	439.672 g/mol	428.60 g/mol
Accurate Mass	439.362	428.292659768
Appearance	Off-White Solid	Off-White Solid
Solubility	Slightly soluble in chloroform (B151607) and methanol (B129727)	Slightly soluble in chloroform and methanol
CAS Number	Not available	630-56-8

Mechanism of Action: The Progesterone (B1679170) Receptor Signaling Pathway

Hydroxyprogesterone caproate, being a synthetic progestin, exerts its biological effects by acting as an agonist for the progesterone receptor (PR).[1][4] The mechanism of action is complex and involves both classical genomic and rapid non-genomic signaling pathways.[5][6][7]

Classical Genomic Pathway:

• Ligand Binding: Hydroxyprogesterone caproate enters the target cell and binds to the progesterone receptor (PR) located in the cytoplasm or nucleus.

• Dimerization and Nuclear Translocation: Upon binding, the receptor undergoes a conformational change, dimerizes, and translocates to the nucleus.

• DNA Binding and Gene Transcription: In the nucleus, the PR dimer binds to specific DNA sequences known as progesterone response elements (PREs) in the promoter regions of target genes.

• Regulation of Gene Expression: This binding modulates the transcription of genes involved in maintaining uterine quiescence, reducing inflammation, and promoting cervical integrity, thereby helping to prevent preterm labor.[8]

Non-Genomic (Rapid) Pathway:

Recent evidence suggests that a subpopulation of PR located outside the nucleus can mediate rapid, non-genomic effects.

• Extra-nuclear Receptor Activation: Hydroxyprogesterone caproate can bind to PRs associated with the cell membrane or in the cytoplasm.

• Activation of Kinase Cascades: This binding can rapidly activate intracellular signaling cascades, such as the Src/Ras/Raf/MEK/ERK (MAPK) pathway.[6][9]

• Modulation of Cellular Function: These signaling pathways can influence various cellular processes, including ion channel activity and the phosphorylation of other proteins, contributing to the overall physiological response.

Caption: Progesterone Receptor Signaling Pathway.

Experimental Protocols

Synthesis of Hydroxyprogesterone Caproate

A common method for the synthesis of Hydroxyprogesterone Caproate involves the esterification of 17α-hydroxyprogesterone with n-hexanoic acid or its derivative.[10][11][12]

Materials:

• 17α-hydroxyprogesterone

• n-Hexanoic acid (or n-hexanoyl chloride)

• Pyridine

• p-Toluenesulfonic acid

• Toluene

• Ethanol (B145695)

• Concentrated Hydrochloric Acid

Procedure:

• Esterification:

  • In a three-necked flask, dissolve 17α-hydroxyprogesterone in toluene.

  • Add n-hexanoic acid, pyridine, and p-toluenesulfonic acid.

  • Heat the reaction mixture to 110-120°C for approximately 3 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove toluene, pyridine, and excess n-hexanoic acid.

• Alcoholysis and Purification:

  • To the concentrated residue, add ethanol and a small amount of concentrated hydrochloric acid.

  • Reflux the mixture for 2 hours to hydrolyze any diester byproducts.

  • Monitor the completion of hydrolysis by TLC.

  • Cool the reaction mixture to below 5°C to precipitate the crude Hydroxyprogesterone Caproate.

  • Filter the crude product and dry it.

  • Recrystallize the crude product from ethanol to obtain purified Hydroxyprogesterone Caproate.

Synthesis of Hydroxyprogesterone Caproate-d11 (Proposed)

Proposed Precursor: Caproic acid-d11 (C₅D₁₁COOH)

The synthesis would follow a similar procedure to the non-deuterated compound, substituting caproic acid with caproic acid-d11. The reaction conditions would likely need optimization to ensure efficient incorporation of the deuterated chain.

Caption: Synthesis Workflow for Hydroxyprogesterone Caproate.

Analytical Protocol: Quantification of Hydroxyprogesterone Caproate in Human Plasma using LC-MS/MS with Hydroxyprogesterone Caproate-d11 as an Internal Standard

This protocol is adapted from published methods for the analysis of Hydroxyprogesterone Caproate in biological matrices.[13][14][15][16]

1. Sample Preparation (Solid Phase Extraction - SPE):

• To 400 µL of human plasma, add 25 µL of the internal standard working solution (Hydroxyprogesterone Caproate-d11 in methanol).

• Dilute the sample with 1 mL of water.

• Condition an Oasis® HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the diluted plasma sample onto the SPE cartridge under vacuum.

• Wash the cartridge with 1 mL of 50% methanol.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluent to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC) System:

  • Column: Waters C18 Symmetry analytical column (e.g., 3.5 µm, 2.1 x 50 mm).[14]

  • Mobile Phase A: 5% methanol in water with 0.1% formic acid and 2mM ammonium (B1175870) acetate.[14]

  • Mobile Phase B: Methanol with 0.1% formic acid and 2mM ammonium acetate.[14]

  • Flow Rate: 0.3 mL/min.[14]

  • Gradient: A suitable gradient to separate the analyte from matrix components.

  • Injection Volume: 10-20 µL.

• Mass Spectrometry (MS) System:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Hydroxyprogesterone Caproate: m/z 429.2 → 313.1 and m/z 429.2 → 271.1.[13]

    • Hydroxyprogesterone Caproate-d11: The precursor ion will be approximately m/z 440.4. The product ions would need to be determined experimentally but would be expected to be shifted by the mass of the deuterium atoms on the caproate moiety.

  • Instrument Parameters: Optimize parameters such as capillary voltage, source temperature, desolvation temperature, and collision energy for maximum signal intensity.

3. Data Analysis:

• Quantify the concentration of Hydroxyprogesterone Caproate by calculating the peak area ratio of the analyte to the internal standard (Hydroxyprogesterone Caproate-d11) and comparing it to a calibration curve prepared with known concentrations of the non-deuterated drug and a fixed concentration of the internal standard.

Caption: LC-MS/MS Analytical Workflow.

Conclusion

Hydroxyprogesterone Caproate-d11 is an indispensable tool for researchers and drug development professionals involved in the study of Hydroxyprogesterone Caproate. Its use as an internal standard ensures the accuracy and reliability of quantitative analytical methods, which are fundamental for pharmacokinetic and metabolism studies. A thorough understanding of the synthesis, analytical methodologies, and the biological mechanism of action of the parent compound, as detailed in this guide, is essential for its effective application in a research and development setting.

References

• 1. Hydroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. What is Hydroxyprogesterone Caproate used for? [synapse.patsnap.com]
• 3. Hydroxyprogesterone (injection route) - Side effects & uses - Mayo Clinic [mayoclinic.org]
• 4. youtube.com [youtube.com]
• 5. Progesterone Receptor Signaling Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Progesterone Signaling Mechanisms in Brain and Behavior [frontiersin.org]
• 7. Signaling inputs to progesterone receptor gene regulation and promoter selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Hydroxyprogesterone Caproate? [synapse.patsnap.com]
• 9. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 10. Page loading... [guidechem.com]
• 11. Hydroxyprogesterone caproate synthesis - chemicalbook [chemicalbook.com]
• 12. CN104017041A - Synthesis method of hydroxyprogesterone caproate - Google Patents [patents.google.com]
• 13. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Simultaneous quantitation of 17alpha-hydroxyprogesterone caproate, 17alpha-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Synthesis and Characterization of Hydroxyprogesterone Caproate-d11

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of Hydroxyprogesterone (B1663944) Caproate-d11, a deuterated analog of the synthetic progestin hydroxyprogesterone caproate. The incorporation of eleven deuterium (B1214612) atoms into the caproate moiety makes this molecule an ideal internal standard for mass spectrometry-based bioanalytical assays, enabling precise quantification of the parent drug in complex biological matrices. This document details the synthetic route, purification, and in-depth analytical characterization of this stable isotope-labeled compound.

Synthesis of Hydroxyprogesterone Caproate-d11

The synthesis of Hydroxyprogesterone Caproate-d11 is achieved through the esterification of 17α-hydroxyprogesterone with commercially available hexanoic acid-d11. The general synthetic scheme is presented below.

Reaction Scheme:

17α-Hydroxyprogesterone + Hexanoic acid-d11 → Hydroxyprogesterone Caproate-d11

Several methods can be employed for the esterification reaction. A common and effective method involves the use of a coupling agent such as dicyclohexylcarbodiimide (B1669883) (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (B28879) (DMAP). Alternatively, the acid can be converted to a more reactive acyl chloride followed by reaction with the steroid. A patent describes a method involving the reaction of 17α-hydroxyprogesterone with n-hexanoic acid in the presence of pyridine (B92270) and p-toluenesulfonic acid.[1] For the synthesis of the deuterated analog, n-hexanoic acid is replaced with hexanoic acid-d11.

Experimental Protocol: Esterification using p-Toluenesulfonic Acid

This protocol is adapted from a known synthesis of hydroxyprogesterone caproate.[1]

Materials:

• 17α-Hydroxyprogesterone

• Hexanoic acid-d11 (CAS 95348-44-0)[2][3]

• Pyridine

• p-Toluenesulfonic acid

• Toluene

• Ethanol (B145695)

• Hydrochloric acid (concentrated)

• Sodium bicarbonate

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane (B92381), ethyl acetate)

Procedure:

• In a round-bottom flask, dissolve 17α-hydroxyprogesterone in toluene.

• Add hexanoic acid-d11, pyridine, and a catalytic amount of p-toluenesulfonic acid to the solution.

• Heat the reaction mixture to reflux (approximately 110-120 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude Hydroxyprogesterone Caproate-d11 by silica gel column chromatography using a suitable solvent system (e.g., a gradient of hexane and ethyl acetate).

• Collect the fractions containing the pure product and evaporate the solvent to yield the final compound.

• A final recrystallization from ethanol can be performed to obtain a highly pure product.

Quantitative Data Summary

Parameter	Expected Value
Starting Material: 17α-Hydroxyprogesterone	1 equivalent
Reagent: Hexanoic acid-d11	1.5 - 3 equivalents
Catalyst: p-Toluenesulfonic acid	0.1 - 0.2 equivalents
Solvent	Toluene
Reaction Temperature	110 - 120 °C
Reaction Time	3 - 5 hours
Expected Yield	>80% after purification

Characterization of Hydroxyprogesterone Caproate-d11

A thorough characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized Hydroxyprogesterone Caproate-d11. The following analytical techniques are recommended.

Mass Spectrometry (MS)

Mass spectrometry is the primary technique to confirm the successful incorporation of the eleven deuterium atoms. High-resolution mass spectrometry (HRMS) is particularly useful for determining the exact mass and isotopic purity.

Experimental Protocol: LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

• Column: A C18 reversed-phase column is suitable for separation.

• Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol, both containing a small amount of formic acid to improve ionization.

• Ionization Mode: Electrospray ionization (ESI) in positive mode is typically used.

• MS/MS Analysis: The precursor ion corresponding to the [M+H]+ of Hydroxyprogesterone Caproate-d11 is selected and fragmented. The resulting product ions are then analyzed.

Expected Results:

The molecular weight of unlabeled hydroxyprogesterone caproate (C27H40O4) is 428.60 g/mol . The molecular weight of Hydroxyprogesterone Caproate-d11 (C27H29D11O4) is expected to be approximately 439.67 g/mol . The mass spectrum should show a clear shift of +11 mass units compared to the unlabeled standard. The isotopic distribution pattern will also be distinct. High-resolution mass spectrometry can be used to confirm the elemental composition and isotopic purity.[4]

Quantitative Data Summary

Analyte	Expected [M+H]+ (m/z)	Key Fragment Ions (m/z)
Hydroxyprogesterone Caproate	429.3	313.2, 97.1
Hydroxyprogesterone Caproate-d11	440.4	313.2, 108.1 (d11-caproyl fragment)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is crucial for confirming the structural integrity of the molecule and the location of the deuterium atoms. Both ¹H NMR and ¹³C NMR should be performed. For deuterated compounds, ¹H NMR is particularly informative as it shows the absence of signals at the positions where protons have been replaced by deuterium.

Experimental Protocol: NMR Analysis

• Solvent: Deuterated chloroform (B151607) (CDCl₃) is a common solvent for steroid analysis.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR: A standard proton NMR spectrum is acquired. The disappearance of signals corresponding to the hexanoate (B1226103) chain protons will confirm deuteration.

• ¹³C NMR: A standard carbon-13 NMR spectrum will confirm the overall carbon skeleton of the molecule. The signals for the deuterated carbons will be broadened and may show a triplet fine structure due to C-D coupling.

Expected Results:

In the ¹H NMR spectrum of Hydroxyprogesterone Caproate-d11, the signals corresponding to the protons of the caproate moiety will be absent. Specifically, the characteristic signals for the α-methylene, β-methylene, other methylene (B1212753) groups, and the terminal methyl group of the hexanoate chain will not be observed. The signals for the steroid backbone should remain unchanged. The disappearance of these signals provides direct evidence of successful deuteration at the intended positions.[5][6]

Quantitative Data Summary

Proton Signal	Expected Chemical Shift (ppm) in Unlabeled Compound	Expected Observation in -d11 Compound
Steroid Backbone Protons	Various	Present
Caproate α-CH₂	~2.3	Absent
Caproate β-CH₂	~1.6	Absent
Caproate other CH₂	~1.3	Absent
Caproate CH₃	~0.9	Absent

High-Performance Liquid Chromatography (HPLC)

HPLC is used to determine the chemical purity of the synthesized compound.

Experimental Protocol: HPLC Purity Analysis

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column.

• Mobile Phase: A gradient of water and acetonitrile or methanol.

• Detection: UV detection at a wavelength of approximately 240 nm.

• Quantification: The purity is determined by calculating the area percentage of the main peak.

Expected Results:

A single major peak should be observed in the chromatogram, indicating a high degree of chemical purity. The purity should ideally be ≥98%.

Quantitative Data Summary

Parameter	Specification
Purity (by HPLC)	≥ 98%
Retention Time	Consistent with an unlabeled standard (deuteration has a minimal effect on retention time)

Visualizations

Synthesis Workflow

Caption: Synthesis workflow for Hydroxyprogesterone Caproate-d11.

Characterization Workflow

Caption: Analytical workflow for the characterization of Hydroxyprogesterone Caproate-d11.

References

• 1. CN104017041A - Synthesis method of hydroxyprogesterone caproate - Google Patents [patents.google.com]
• 2. Hexanoic acid (D₁₁, 98%) - Cambridge Isotope Laboratories, DLM-277-1 [isotope.com]
• 3. Hexanoic Acid-d11 | FB Reagents [fbreagents.com]
• 4. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. 1H NMR analysis of deuterated fatty acid methyl esters [inis.iaea.org]

The Gold Standard in Bioanalysis: Rationale for Employing d11-Hydroxyprogesterone Caproate as an Internal Standard

For Immediate Release

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly in the development and validation of robust analytical methods for therapeutic drug monitoring and pharmacokinetic studies, the choice of an appropriate internal standard is paramount. This is especially true for challenging analytes like hydroxyprogesterone (B1663944) caproate (HPC), a synthetic progestin used in critical therapeutic areas. This technical guide provides an in-depth rationale for the use of d11-labeled hydroxyprogesterone caproate (d11-HPC) as an internal standard, highlighting its superiority in ensuring the accuracy, precision, and reliability of analytical data.

The use of a stable isotope-labeled (SIL) internal standard is widely recognized as the gold standard in quantitative mass spectrometry.[1][2] A deuterated internal standard, such as d11-HPC, is chemically identical to the analyte of interest, with the key difference being the substitution of eleven hydrogen atoms with their heavier isotope, deuterium (B1214612).[2] This subtle yet significant modification allows the internal standard to mimic the analyte's behavior throughout the entire analytical workflow, from sample extraction to detection, thereby compensating for a multitude of potential sources of error.[1][2]

Core Rationale for d11 Isotope Labeling

The primary justification for using a highly deuterated internal standard like d11-HPC lies in its ability to provide the most accurate and precise quantification of the target analyte. The key advantages are summarized below:

• Correction for Matrix Effects: Biological matrices such as plasma and urine are complex environments that can significantly impact the ionization efficiency of an analyte in a mass spectrometer, leading to ion suppression or enhancement.[3] Because d11-HPC is chemically identical to HPC, it experiences the same matrix effects.[3][4] By calculating the ratio of the analyte response to the internal standard response, these variations can be effectively normalized, leading to more accurate and reliable results.[3]

• Compensation for Sample Preparation Variability: The process of extracting an analyte from a biological sample can be subject to variability, leading to inconsistent recovery rates. A SIL internal standard, added at the beginning of the sample preparation process, experiences the same losses as the analyte.[4][5] Therefore, the analyte/internal standard ratio remains constant, ensuring that the final calculated concentration is unaffected by variations in extraction efficiency.[4][5]

• Mitigation of Instrumental Drift: Mass spectrometers can experience fluctuations in sensitivity over the course of an analytical run. As the d11-HPC and HPC are typically co-eluted and detected simultaneously, any drift in the instrument's response will affect both compounds equally.[1] The use of the response ratio effectively cancels out this variability.

• Improved Mass Spectral Distinction: The incorporation of eleven deuterium atoms results in a significant mass shift (11 Da) between d11-HPC and the native HPC. This large mass difference is crucial to prevent isotopic cross-talk, where the isotopic peaks of the analyte could interfere with the signal of the internal standard, and vice versa.[4] This is particularly important for achieving accurate quantification at the lower limit of quantification (LLOQ).

Data Presentation: Quantitative Parameters

The following tables summarize key quantitative data relevant to the analysis of hydroxyprogesterone caproate and the performance of analytical methods, underscoring the precision and accuracy achievable with the use of a deuterated internal standard.

Parameter	Value	Reference
Molecular Weight (HPC)	428.60 g/mol	[6]
Molecular Weight (d11-HPC)	~439.7 g/mol	Inferred
Mass Transition (HPC)	m/z 429.1 → 313.1	[7]
Mass Transition (d8-HPC)	m/z 339 → 113	[8]

Table 1: Mass Spectrometric Parameters. Note: The mass transition for d11-HPC is not explicitly available in the searched literature, but would be determined empirically during method development. The transition for d8-17-hydroxyprogesterone is provided for illustrative purposes.

Parameter	Concentration	Intra-day CV (%)	Inter-day CV (%)	Accuracy (%)	Reference
17-OHP QC Low	7 nmol/L	7.4	10.0	100	[9]
17-OHP QC Mid	-	-	-	-	[9]
17-OHP QC High	27 nmol/L	-	7.9	-	[9]
17-OHPC QC Low	5 ng/mL	<15	<15	-	[7]
17-OHPC QC Mid	25 ng/mL	<15	<15	-	[7]
17-OHPC QC High	50 ng/mL	<15	<15	-	[7]

Table 2: Representative Analytical Method Performance Data. (CV = Coefficient of Variation). These data, from studies on the un-esterified 17-hydroxyprogesterone and hydroxyprogesterone caproate, demonstrate the high precision and accuracy achievable with LC-MS/MS methods, often employing deuterated internal standards.

Experimental Protocols

A detailed experimental protocol is crucial for the successful implementation of a robust bioanalytical method. The following provides a representative methodology for the quantification of hydroxyprogesterone caproate in human plasma using d11-HPC as an internal standard, based on common practices described in the literature.[7][9]

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Objective: To extract hydroxyprogesterone caproate and the d11-HPC internal standard from plasma and remove interfering matrix components.

• Procedure:

  • To 400 µL of human plasma in a polypropylene (B1209903) tube, add 25 µL of d11-HPC working solution (concentration to be optimized during method development).

  • Vortex mix for 10 seconds.

  • Add 1 mL of water and vortex mix.

  • Condition an Oasis® HLB 1cc (30 mg) SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

  • Load the entire sample onto the SPE cartridge under vacuum.

  • Wash the cartridge with 1 mL of 50% methanol in water.

  • Elute the analytes with 1 mL of methanol.

  • Evaporate the eluent to dryness under a stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Inject 20 µL into the LC-MS/MS system.

2. LC-MS/MS Analysis

• Objective: To chromatographically separate hydroxyprogesterone caproate from other components and quantify it using tandem mass spectrometry.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: Waters C18 Symmetry analytical column (3.5 µm, 2.1 × 50 mm) or equivalent.

  • Mobile Phase A: 5% methanol in water with 0.1% formic acid.

  • Mobile Phase B: Methanol with 0.1% formic acid.

  • Gradient: A gradient elution is typically used to achieve optimal separation. A representative gradient could be: 0-2.5 min, 65% B; 2.5-4.0 min, ramp to 97% B; 4.0-6.0 min, hold at 97% B; 6.1-7.0 min, return to 65% B.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Hydroxyprogesterone Caproate: m/z 429.1 → 313.1[7]

    • d11-Hydroxyprogesterone Caproate: To be determined empirically, expected around m/z 440 → 324.

  • Instrument Parameters: Capillary voltage, source temperature, desolvation temperature, and collision energies should be optimized for maximum sensitivity.

Mandatory Visualizations

To further elucidate the concepts discussed, the following diagrams illustrate key workflows and pathways.

Caption: A generalized workflow for bioanalytical method development, validation, and sample analysis using a stable isotope-labeled internal standard.

Caption: Major metabolic pathways of Hydroxyprogesterone Caproate (HPC).[10][11][12][13]

References

• 1. Synthesis of C-19 deuterium labelled steroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of deuterium labeled cholesterol and steroids and their use for metabolic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of deuterium-labeled 16 alpha,19-dihydroxy C19 steroids as internal standards for gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. benchchem.com [benchchem.com]
• 6. Hydroxyprogesterone Caproate [webbook.nist.gov]
• 7. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Clinical determination of 17-hydroxyprogesterone in serum by LC-MS/MS: comparison to Coat-A-Count RIA method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Metabolism of 17-Alpha-Hydroxyprogesterone Caproate by Human Placental Mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Metabolism of 17α-Hydroxyprogesterone Caproate, an Agent for Preventing Preterm Birth, by Fetal Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Metabolism of 17α-hydroxyprogesterone caproate by hepatic and placental microsomes of human and baboons - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Metabolism of 17α-hydroxyprogeste... preview & related info | Mendeley [mendeley.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Hydroxyprogesterone Caproate-d11

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of Hydroxyprogesterone Caproate-d11, a deuterated analog of the synthetic progestin Hydroxyprogesterone Caproate. While specific experimental data for the deuterated form is limited, this document extrapolates its key characteristics based on the well-documented properties of the parent compound and the established principles of deuterium (B1214612) isotope effects. This guide is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development, providing a foundational understanding of this stable-isotope labeled compound for its potential use in pharmacokinetic studies, as an internal standard for quantitative bioanalysis, and in metabolic research. All quantitative data is summarized in structured tables, and key experimental protocols and biological pathways are detailed and visualized.

Introduction

Hydroxyprogesterone Caproate is a synthetic progestin that has been used to reduce the risk of preterm birth in pregnant women with a history of spontaneous preterm delivery.[1][2] It is an ester derivative of 17α-hydroxyprogesterone and caproic acid.[2] Hydroxyprogesterone Caproate-d11 is a deuterated variant of this compound, where eleven hydrogen atoms on the caproate (hexanoate) moiety have been replaced with deuterium. This isotopic substitution makes it a valuable tool in various research and development applications, particularly in mass spectrometry-based assays where it can serve as an ideal internal standard. Understanding the physical and chemical properties of Hydroxyprogesterone Caproate-d11 is crucial for its effective application.

Chemical and Physical Properties

The introduction of deuterium atoms into the caproate chain of Hydroxyprogesterone Caproate results in a predictable increase in molecular weight. While many other physical and chemical properties have not been experimentally determined for the d11 analog, they can be reasonably inferred from the non-deuterated compound and the known effects of deuteration.

Table 1: General and Chemical Properties of Hydroxyprogesterone Caproate and Hydroxyprogesterone Caproate-d11

Property	Hydroxyprogesterone Caproate	Hydroxyprogesterone Caproate-d11
Chemical Name	Pregn-4-ene-3,20-dione, 17-[(1-oxohexyl)oxy]-	[(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] 2,2,3,3,4,4,5,5,6,6,6-undecadeuteriohexanoate
Synonyms	17α-Hydroxyprogesterone caproate, HPC	17α-Hydroxyprogesterone hexanoate-d11
Molecular Formula	C₂₇H₄₀O₄	C₂₇H₂₉D₁₁O₄
Molecular Weight	428.60 g/mol	439.672 g/mol
CAS Number	630-56-8	Not available

Table 2: Physical Properties of Hydroxyprogesterone Caproate and Inferred Properties of Hydroxyprogesterone Caproate-d11

Property	Hydroxyprogesterone Caproate	Hydroxyprogesterone Caproate-d11 (Inferred)	Justification for Inference
Appearance	White or creamy white crystalline powder	Expected to be a white to off-white solid	Deuteration is not expected to significantly alter the physical appearance of the solid.
Melting Point	119-124 °C	Expected to be slightly lower	Deuteration can lead to minor changes in crystal lattice forces, often resulting in a slightly lower melting point.[3]
Boiling Point	463.43 °C (rough estimate)	Expected to be very similar	Boiling point is primarily dependent on intermolecular forces, which are only minimally affected by deuteration.
Solubility	Soluble in ethanol, DMSO, and dimethylformamide (~30 mg/mL). Sparingly soluble in aqueous buffers.	Expected to have very similar solubility profiles.	The overall polarity and functional groups remain unchanged, thus major changes in solubility are not anticipated.
Storage	Store at room temperature (20° to 25°C), protected from light. Do not refrigerate or freeze.	Store under similar conditions, typically at -20°C for long-term stability as a research chemical.	Standard practice for storing deuterated standards to ensure long-term isotopic and chemical purity.

Spectroscopic Properties

Deuteration significantly impacts the spectroscopic properties of a molecule, providing distinct signatures that are useful for its identification and quantification.

Table 3: Spectroscopic Data for Hydroxyprogesterone Caproate and Expected Characteristics for Hydroxyprogesterone Caproate-d11

Spectroscopic Technique	Hydroxyprogesterone Caproate	Hydroxyprogesterone Caproate-d11 (Expected Characteristics)
Mass Spectrometry (MS)	Molecular Ion (M+H)⁺: m/z 429.3	Molecular Ion (M+H)⁺: m/z 440.4. The fragmentation pattern will show a corresponding +11 Da shift for fragments containing the caproate chain.
Nuclear Magnetic Resonance (NMR)	¹H NMR will show characteristic peaks for the steroid backbone and the caproate chain protons.	The signals corresponding to the protons on the caproate chain will be absent in the ¹H NMR spectrum. A ²H NMR spectrum would show signals for the deuterium atoms.
Infrared (IR) Spectroscopy	C-H stretching vibrations of the caproate chain are observed around 2850-3000 cm⁻¹.	The C-H stretching vibrations of the caproate chain will be replaced by C-D stretching vibrations at a lower frequency (approximately 2100-2200 cm⁻¹).
UV/Vis Spectroscopy	λmax: 240, 244 nm	λmax: Expected to be very similar (around 240-244 nm).

Mechanism of Action: Progesterone (B1679170) Receptor Signaling

Hydroxyprogesterone Caproate, like the endogenous hormone progesterone, exerts its biological effects by binding to and activating progesterone receptors (PRs).[4] PRs are members of the nuclear receptor superfamily of ligand-activated transcription factors.[[“]] The signaling pathway is complex, involving both classical genomic and rapid non-genomic actions.

Classical Genomic Pathway

The primary mechanism of action involves the binding of the progestin to intracellular PRs. This leads to a conformational change in the receptor, its dissociation from heat shock proteins, dimerization, and translocation to the nucleus. In the nucleus, the receptor-ligand complex binds to specific DNA sequences known as progesterone response elements (PREs) in the promoter regions of target genes, thereby modulating their transcription.[6][7] This genomic pathway is responsible for the long-term effects of progesterone on cellular differentiation and function.

Non-Genomic Signaling

In addition to the classical pathway, progestins can also initiate rapid, non-genomic signaling cascades.[[“]] These effects are mediated by a subpopulation of PRs located at the cell membrane or in the cytoplasm.[9] Activation of these receptors can lead to the rapid activation of intracellular signaling molecules such as Src kinase and the mitogen-activated protein kinase (MAPK) pathway.[10] These rapid signaling events can influence a variety of cellular processes, including cell proliferation and survival.[9]

Caption: Progesterone Receptor Signaling Pathway.

Experimental Protocols

The analysis of Hydroxyprogesterone Caproate and its deuterated analog in biological matrices typically involves extraction followed by chromatographic separation and mass spectrometric detection.

Sample Preparation from Plasma/Serum

A common method for extracting steroids from plasma or serum is liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[2]

Protocol: Supported Liquid Extraction (SLE)

• Sample Pre-treatment: Dilute 100 µL of plasma or serum with 100 µL of HPLC grade water.

• Internal Standard Spiking: Add an appropriate amount of Hydroxyprogesterone Caproate-d11 solution (as an internal standard) to the diluted sample.

• Loading: Load the entire pre-treated sample onto an SLE plate or cartridge. Allow the sample to absorb for 5 minutes.

• Elution: Elute the analytes with a suitable organic solvent, such as dichloromethane (B109758) or methyl tert-butyl ether (MTBE), by gravity flow.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent, such as 50% methanol (B129727) in water, for LC-MS/MS analysis.

LC-MS/MS Analysis

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the gold standard for the quantification of steroids due to its high sensitivity and specificity.

Typical LC-MS/MS Parameters:

• LC Column: A reversed-phase C18 column is commonly used.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with a modifier like formic acid or ammonium (B1175870) fluoride (B91410) is typically employed.

• Ionization: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) in positive ion mode.

• MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The MRM transitions would be specific for Hydroxyprogesterone Caproate and Hydroxyprogesterone Caproate-d11.

  • For Hydroxyprogesterone Caproate: Precursor ion (m/z 429.3) to a specific product ion.

  • For Hydroxyprogesterone Caproate-d11: Precursor ion (m/z 440.4) to a corresponding product ion.

Note on Deuterated Analog: When using Hydroxyprogesterone Caproate-d11 as an internal standard, it is important to verify that there is no isotopic interference from the non-deuterated analyte and vice versa. Due to the kinetic isotope effect, the deuterated standard may have a slightly shorter retention time in reversed-phase chromatography.[4]

Caption: General Experimental Workflow for Steroid Analysis.

Conclusion

Hydroxyprogesterone Caproate-d11 is a valuable analytical tool for researchers and drug development professionals. While specific experimental data for this deuterated compound is not widely available, its physical and chemical properties can be reliably inferred from its non-deuterated counterpart and the well-understood principles of deuterium isotope effects. This technical guide provides a foundational understanding of these properties, along with relevant experimental protocols and biological context, to facilitate its effective use in scientific research. As with any deuterated standard, it is recommended to perform initial characterization to confirm its identity and purity before use in quantitative assays.

References

• 1. Progesterone receptor signaling in the initiation of pregnancy and preservation of a healthy uterus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sample Preparation and Liquid Chromatography-Tandem Mass Spectrometry for Multiple Steroids in Mammalian and Avian Circulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Progesterone induces progesterone receptor gene (PGR) expression via rapid activation of protein kinase pathways required for cooperative estrogen receptor alpha (ER) and progesterone receptor (PR) genomic action at ER/PR target genes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Signaling inputs to progesterone receptor gene regulation and promoter selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. consensus.app [consensus.app]
• 6. Progesterone receptor - Wikipedia [en.wikipedia.org]
• 7. Progesterone Receptor Signaling Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. consensus.app [consensus.app]
• 9. academic.oup.com [academic.oup.com]
• 10. Progesterone Signaling Mechanisms in Brain and Behavior - PMC [pmc.ncbi.nlm.nih.gov]

The Unseen Anchor: A Technical Guide to Hydroxyprogesterone Caproate-d11 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioanalysis, the pursuit of precision and accuracy is paramount. The quantification of therapeutic agents like Hydroxyprogesterone Caproate (HPC), a synthetic progestin, in complex biological matrices demands a robust analytical methodology. This technical guide delves into the core principles and practical application of Hydroxyprogesterone Caproate-d11 (HPC-d11) as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. Its role as a silent, yet steadfast, anchor in ensuring data integrity is critical for drug development and clinical research.

The Imperative for an Internal Standard in Bioanalysis

The journey of an analyte from a biological sample to a detector is fraught with potential for variability. Sample preparation, chromatographic separation, and ionization efficiency are all stages where inconsistencies can arise, leading to erroneous quantification. An internal standard (IS) is a compound with similar physicochemical properties to the analyte of interest, added at a known concentration to all samples, calibrators, and quality controls. By tracking the signal of the IS alongside the analyte, variations introduced during the analytical process can be normalized, thereby enhancing the accuracy and precision of the measurement.[1]

Mechanism of Action: Why Deuterated Standards Reign Supreme

While structurally similar analogs can be used as internal standards, stable isotope-labeled (SIL) internal standards, particularly deuterated compounds like HPC-d11, are considered the gold standard in mass spectrometry-based bioanalysis.[1]

The Core Principle: HPC-d11 is chemically identical to HPC, with the only difference being the replacement of eleven hydrogen atoms with their heavier isotope, deuterium. This subtle mass shift is the key to its efficacy.

How it Works:

• Co-elution: Due to their identical chemical structures, HPC and HPC-d11 exhibit nearly identical chromatographic behavior, meaning they elute from the liquid chromatography column at virtually the same time.[2] This is crucial for compensating for any fluctuations in retention time.

• Similar Ionization Efficiency: In the mass spectrometer's ion source, both compounds are expected to have the same ionization response. Therefore, any suppression or enhancement of the ion signal due to the sample matrix will affect both the analyte and the internal standard to the same degree.[2]

• Mass-Based Differentiation: The mass spectrometer can easily distinguish between HPC and HPC-d11 based on their different mass-to-charge ratios (m/z). This allows for their simultaneous detection and quantification without mutual interference.

By calculating the ratio of the analyte peak area to the internal standard peak area, the variability is effectively canceled out, leading to a more accurate and reproducible measurement of the analyte's concentration.

The Biological Context: Hydroxyprogesterone Caproate Signaling

Hydroxyprogesterone caproate is a synthetic progestin that mimics the action of the natural hormone progesterone (B1679170).[3][4] Its therapeutic effects are primarily mediated through its interaction with progesterone receptors (PRs), which are intracellular transcription factors.[3][5] Understanding this pathway is crucial for correlating pharmacokinetic data with pharmacodynamic outcomes.

Progesterone, and by extension HPC, binds to PR-A and PR-B isoforms in the cytoplasm.[6] This binding event triggers a conformational change in the receptor, leading to its dimerization and translocation into the nucleus. Once in the nucleus, the hormone-receptor complex binds to specific DNA sequences known as progesterone response elements (PREs) in the promoter regions of target genes, thereby modulating their transcription.[5] This genomic signaling pathway ultimately results in the physiological effects attributed to progesterone, such as the maintenance of uterine quiescence during pregnancy.[7]

References

• 1. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Signaling inputs to progesterone receptor gene regulation and promoter selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Qualitative and quantitative measures of various compounded formulations of 17-hydroxyprogesterone caproate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Route of administration and formulation dependent pharmacokinetics of 17-hydroxyprogesterone caproate in rats - PMC [pmc.ncbi.nlm.nih.gov]

Isotopic Purity of Hydroxyprogesterone Caproate-d11 Standards: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of Hydroxyprogesterone (B1663944) Caproate-d11, a critical internal standard for mass spectrometry-based bioanalytical studies. Accurate characterization of the isotopic distribution of deuterated standards is paramount for ensuring the precision and reliability of pharmacokinetic and metabolic profiling of Hydroxyprogesterone Caproate. This document outlines the methodologies for determining isotopic purity, presents typical quantitative data, and illustrates the relevant biological pathways of the parent compound.

Quantitative Analysis of Isotopic Purity

The isotopic purity of Hydroxyprogesterone Caproate-d11 is a key quality attribute, representing the percentage of the molecule that is fully deuterated at the specified eleven positions within the caproate moiety. While the exact isotopic distribution can vary between synthetic batches, a typical certificate of analysis will provide detailed information on the relative abundance of each isotopologue. The primary techniques for this determination are high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 1: Representative Isotopic Distribution of Hydroxyprogesterone Caproate-d11

Isotopic Species	Notation	Representative Percentage (%)
Unlabeled Hydroxyprogesterone Caproate	d0	< 0.5
Hydroxyprogesterone Caproate-d1 to d10	d1-d10	< 2.0
Hydroxyprogesterone Caproate-d11	d11	> 97.5

Note: The data presented in this table is representative of typical specifications for commercially available deuterated steroid standards and may not reflect the exact values for a specific lot of Hydroxyprogesterone Caproate-d11.

Table 2: Supplier Specifications for a Representative Deuterated Steroid Standard

Parameter	Specification
Chemical Purity (by HPLC)	≥ 98%
Isotopic Purity	≥ 97 atom % D
Molecular Formula	C₂₇H₂₉D₁₁O₄
Molecular Weight	439.67 g/mol

Experimental Protocols for Isotopic Purity Determination

High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique for determining the isotopic distribution of a deuterated compound by separating and quantifying ions based on their mass-to-charge ratio (m/z).

Methodology:

• Sample Preparation: A stock solution of Hydroxyprogesterone Caproate-d11 is prepared in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL. This is further diluted to a working concentration of 1 µg/mL.

• Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, coupled with an electrospray ionization (ESI) source is used.

• Infusion and Data Acquisition: The sample solution is directly infused into the ESI source at a constant flow rate (e.g., 5-10 µL/min). The mass spectrometer is operated in positive ion mode, and full scan mass spectra are acquired over a relevant m/z range (e.g., m/z 400-450).

• Data Analysis: The acquired spectrum will show a cluster of peaks corresponding to the different isotopologues of Hydroxyprogesterone Caproate-d11. The relative abundance of each isotopologue (d0, d1, d2...d11) is determined by integrating the area of its corresponding peak. The isotopic purity is then calculated as the percentage of the d11 isotopologue relative to the sum of all isotopologues.

Workflow for Isotopic Purity Determination by HRMS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ²H (Deuterium) NMR, provides information about the location and extent of deuteration.

Methodology:

• Sample Preparation: A sufficient amount of the Hydroxyprogesterone Caproate-d11 standard (typically 5-10 mg) is dissolved in a suitable non-deuterated solvent (e.g., chloroform (B151607) or acetone) to achieve a concentration of approximately 10-20 mg/mL.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a deuterium (B1214612) probe is used.

• Data Acquisition: A standard one-dimensional ²H NMR spectrum is acquired. The acquisition parameters, such as pulse width, relaxation delay, and number of scans, are optimized to ensure quantitative results.

• Data Analysis: The resulting spectrum will show signals corresponding to the deuterium atoms at different positions in the caproate chain. The integral of each signal is proportional to the number of deuterium atoms at that position. The overall isotopic enrichment can be determined by comparing the total integral of the deuterium signals to that of a known internal standard or by ¹H NMR analysis of the residual proton signals.[1][2]

Workflow for Isotopic Purity Determination by NMR.

Biological Context: Hydroxyprogesterone Caproate Signaling Pathway

Hydroxyprogesterone caproate is a synthetic progestin that acts as an agonist for the progesterone (B1679170) receptor (PR).[3] Understanding its mechanism of action is crucial for interpreting its biological effects. The binding of hydroxyprogesterone caproate to the progesterone receptor initiates a signaling cascade that ultimately leads to changes in gene expression.

Upon entering the target cell, hydroxyprogesterone caproate binds to the progesterone receptor, which can be located in the cytoplasm or the nucleus.[4][5] This binding event causes a conformational change in the receptor, leading to its dimerization and translocation into the nucleus. Inside the nucleus, the receptor-ligand complex binds to specific DNA sequences known as progesterone response elements (PREs) in the promoter regions of target genes.[6][7] This binding recruits co-activator or co-repressor proteins, which in turn modulate the transcription of these genes, leading to the physiological effects of the hormone.[8]

Simplified Signaling Pathway of Hydroxyprogesterone Caproate.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hydroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Frontiers | Progesterone Signaling Mechanisms in Brain and Behavior [frontiersin.org]
• 6. Progesterone Receptor Signaling Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. progesterone receptor signaling pathway Gene Ontology Term (GO:0050847) [informatics.jax.org]
• 8. Signaling inputs to progesterone receptor gene regulation and promoter selectivity - PMC [pmc.ncbi.nlm.nih.gov]

Stability of Hydroxyprogesterone Caproate-d11 Under Storage Conditions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of Hydroxyprogesterone (B1663944) Caproate-d11, a deuterated analog of Hydroxyprogesterone Caproate. Due to a lack of specific stability studies on the deuterated form, this guide extrapolates data from extensive research on Hydroxyprogesterone Caproate. The information presented herein is intended to guide researchers and drug development professionals in the proper storage, handling, and analysis of this stable isotope-labeled compound.

Overview and Storage Recommendations

Hydroxyprogesterone Caproate is a synthetic progestin used to reduce the risk of preterm birth in certain patient populations.[1] Its deuterated form, Hydroxyprogesterone Caproate-d11, serves as an internal standard in analytical assays for its precise quantification in biological matrices.[2][3]

Proper storage is critical to maintain the integrity and purity of both the active pharmaceutical ingredient (API) and its deuterated analog. The commercially available Hydroxyprogesterone Caproate injection is recommended to be stored at a controlled room temperature of 20°C to 25°C (68°F to 77°F).[4][5] It is also advised to protect the product from light by storing it in its original box and in an upright position.[4][6] While specific long-term stability data for the neat compound Hydroxyprogesterone Caproate-d11 is not extensively published, the supplier recommends storage at +4°C.[7]

Table 1: Recommended Storage Conditions for Hydroxyprogesterone Caproate and its Deuterated Analog

Compound	Formulation	Recommended Storage Temperature	Light Protection	Additional Notes
Hydroxyprogesterone Caproate	Injection	20°C to 25°C (68°F to 77°F)[4][5]	Required[4][6]	Store upright.[4][6] Low temperatures may cause crystallization.[4]
Hydroxyprogesterone Caproate-d11	Neat (for research)	+4°C[7]	Recommended	N/A

Forced Degradation and Stability-Indicating Methods

Forced degradation studies are essential for identifying potential degradation products and developing stability-indicating analytical methods.[8] Studies on Hydroxyprogesterone Caproate have revealed its degradation profile under various stress conditions.

Summary of Forced Degradation Studies

Research indicates that Hydroxyprogesterone Caproate is relatively stable under thermal and photolytic stress. However, it is susceptible to degradation in alkaline conditions.[9][10]

Table 2: Summary of Forced Degradation Studies on Hydroxyprogesterone Caproate

Stress Condition	Observations	Major Degradation Product	Reference
Acidic Hydrolysis	Minimal degradation observed over 72 hours.[9][10]	Not significant	[9][10]
Alkaline Hydrolysis	Significant degradation observed.	Hydroxyprogesterone[9][10]	[9][10]
Oxidative	Degradation observed.	Not specified	[11]
Thermal	Stable at high temperatures.[9][10]	Not significant	[9][10]
Photolytic	Stable when exposed to light.[9][10]	Not significant	[9][10]

It is important to note that while the bulk drug may be stable under light, the formulated injection product should be protected from light.[4][12]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the stability assessment of Hydroxyprogesterone Caproate. These protocols can be adapted for the analysis of Hydroxyprogesterone Caproate-d11.

High-Performance Liquid Chromatography (HPLC) for Stability Testing

A validated reverse-phase HPLC method is crucial for separating and quantifying Hydroxyprogesterone Caproate from its degradation products.

• System: HPLC with a photodiode array detector.

• Column: C18 column (e.g., 250 x 4.6 mm, 5 µm).[13]

• Mobile Phase: Isocratic elution with a mixture of methanol (B129727) and water (e.g., 80:20 v/v or 90:10 v/v).[10][13]

• Flow Rate: 0.9 mL/min.[10][13]

• Detection Wavelength: 242 nm.[10][13]

• Injection Volume: 20 µL.[14]

• Retention Time: Approximately 13 minutes for Hydroxyprogesterone Caproate and 6 minutes for the degradation product, 17α-hydroxyprogesterone.[10]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Bioanalysis

For the determination of Hydroxyprogesterone Caproate in plasma samples, a more sensitive LC-MS/MS method is employed.

• Sample Preparation: Solid phase extraction (SPE) of plasma samples.[15][16]

• Chromatography: Waters C18 Symmetry analytical column (e.g., 3.5 µm, 2.1 x 50 mm).[16]

• Mobile Phase: Gradient elution with a mobile phase consisting of 5% methanol in water and methanol, with 0.01% ammonium (B1175870) hydroxide (B78521) added to both.[16]

• Flow Rate: 0.3 mL/min.[16]

• Mass Spectrometry: Monitoring of specific SRM (Selected Reaction Monitoring) transitions for the analyte and internal standard.[15]

Progestin Signaling Pathway

Hydroxyprogesterone Caproate, as a progestin, exerts its effects primarily through the progesterone (B1679170) receptor (PR). The following diagram illustrates a simplified signaling pathway.

Caption: Simplified Progestin Signaling Pathway.

Experimental Workflow for Stability Analysis

The following diagram outlines a typical workflow for conducting a stability study on a pharmaceutical compound like Hydroxyprogesterone Caproate-d11.

Caption: General Workflow for a Pharmaceutical Stability Study.

References

• 1. Hydroxyprogesterone caproate - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 17-alpha-Hydroxy Progesterone Caproate-d11 - CAS - 630-56-8 (non-labelled) | Axios Research [axios-research.com]
• 4. drugs.com [drugs.com]
• 5. Hydroxyprogesterone Dosage Guide + Max Dose, Adjustments - Drugs.com [drugs.com]
• 6. americanregent.com [americanregent.com]
• 7. Hydroxyprogesterone Caproate-d11 | LGC Standards [lgcstandards.com]
• 8. longdom.org [longdom.org]
• 9. Stability of hydroxyprogesterone caproate alone and in a compounded pharmaceutical product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Forced degradation studies of medroxyprogesterone acetate injectable suspensions (150 mg/ml) with implementation of HPLC, mass spectrometry, and QSAR techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. Qualitative and quantitative measures of various compounded formulations of 17-hydroxyprogesterone caproate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. jmpas.com [jmpas.com]
• 15. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard: A Technical Guide to the Use of Deuterated Internal Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, particularly within the demanding realms of pharmaceutical development and clinical research, the pursuit of analytical accuracy and precision is paramount. This technical guide provides an in-depth exploration of the core principles, practical applications, and critical considerations for employing deuterated internal standards. By serving as a stable and predictable reference, these isotopically labeled compounds are instrumental in mitigating the inherent variability of complex biological matrices and analytical systems, thereby ensuring the generation of robust and reliable data.

Core Principles: The Foundation of Isotope Dilution Mass Spectrometry

The fundamental principle behind the use of a deuterated internal standard (IS) is rooted in the concept of isotope dilution mass spectrometry (IDMS). This powerful analytical technique involves the addition of a known amount of an isotopically enriched form of the analyte—the deuterated internal standard—to a sample.[1] This "spiked" sample is then processed and analyzed by mass spectrometry.[1]

A deuterated internal standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium (B1214612) (²H or D), a stable, non-radioactive isotope of hydrogen.[2] This substitution results in a compound that is chemically and physically almost identical to the analyte but has a different mass, allowing for its distinct detection by the mass spectrometer.[3] The near-identical physicochemical properties ensure that the analyte and its deuterated internal standard behave similarly throughout the entire analytical process, from extraction to detection.[4] This co-elution is crucial for compensating for various sources of analytical error.[1]

By calculating the ratio of the analyte's signal to the internal standard's signal, accurate quantification can be achieved, as this ratio remains consistent even if the absolute signal intensities fluctuate.[1]

Advantages of Employing Deuterated Standards

The use of deuterated internal standards in pharmacokinetic and other quantitative studies offers several significant advantages over surrogate or analogue internal standards.[3]

• Correction for Matrix Effects : Biological matrices such as plasma, whole blood, and urine are complex and can significantly impact the ionization efficiency of the analyte in the mass spectrometer's ion source, leading to ion suppression or enhancement.[5] A co-eluting deuterated standard experiences the same matrix effects as the analyte, allowing for effective normalization of the signal.[3]

• Compensation for Sample Preparation Variability : Losses can occur during sample preparation steps like protein precipitation, liquid-liquid extraction, or solid-phase extraction. Since the deuterated standard is added at the beginning of the process, it experiences the same losses as the analyte, ensuring that the ratio of their concentrations remains constant.

• Improved Accuracy and Precision : The ability of deuterated standards to correct for multiple sources of error results in significantly improved accuracy and precision of the quantitative data, which is crucial for making informed decisions in drug development.[3] The European Medicines Agency (EMA) has noted that over 90% of bioanalytical method validations submitted to them incorporate stable isotope-labeled internal standards, highlighting their importance in regulatory submissions.[3][5]

• Enhanced Method Robustness : Assays that utilize deuterated internal standards are generally more robust and less prone to failure. This increased robustness can lead to higher sample throughput and lower rates of failed analytical runs.[1]

Quantitative Data Presentation: A Comparative Analysis

The empirical evidence supporting the superiority of deuterated internal standards is compelling. The following tables summarize validation and pharmacokinetic data from studies comparing the performance of deuterated internal standards with that of non-deuterated (analogue) internal standards.

Table 1: Comparison of Bioanalytical Method Validation Parameters

Parameter	Deuterated Internal Standard	Non-Deuterated (Analogue) Internal Standard
Accuracy (% Bias)	± 5%	± 15%
Precision (%CV)	< 5%	< 15%
Matrix Factor (%CV)	≤ 5%	Often > 15%
Recovery Variability	Low	Can be High

Data synthesized from multiple bioanalytical method validation studies.

Table 2: Comparison of Pharmacokinetic Parameters for Kahalalide F

Performance Metric	Analogue Internal Standard	Deuterated (D8) Internal Standard
Accuracy (Mean Bias)	96.8%	100.3%
Precision (Standard Deviation)	8.6%	7.6%
Statistical Significance (Variance)	p=0.02 (Significantly Lower Variance)

This data clearly demonstrates the superior accuracy and precision achieved with a deuterated internal standard compared to a structural analogue.[3]

Table 3: Comparison of Assay Precision for Sirolimus

Internal Standard	Interpatient Assay Imprecision (%CV)
Sirolimus-d₃	2.7 - 5.7
Desmethoxyrapamycin (analogue)	7.6 - 9.7

This data shows that the use of a deuterated internal standard for sirolimus resulted in consistently lower imprecision in patient samples.[6]

Experimental Protocols

The successful implementation of deuterated internal standards relies on well-defined and validated experimental procedures. Below are detailed methodologies for key experiments in a typical bioanalytical workflow.

General Bioanalytical Workflow

The general workflow for a quantitative bioanalytical assay using a deuterated internal standard encompasses several critical stages, from sample preparation to data analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Solid-Phase Extraction Protocol for Hydroxyprogesterone Caproate from Plasma: An Application Note

Introduction

17α-hydroxyprogesterone caproate (17-OHPC) is a synthetic progestin used to reduce the risk of preterm birth in pregnant women with a history of spontaneous preterm birth. Accurate quantification of 17-OHPC in plasma is crucial for pharmacokinetic studies and therapeutic drug monitoring. Solid-phase extraction (SPE) is a widely used technique for the selective extraction and purification of 17-OHPC from complex biological matrices like plasma, ensuring minimal matrix effects and high recovery rates prior to analysis by methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] This application note provides a detailed protocol for the solid-phase extraction of 17-OHPC from human plasma using Oasis HLB cartridges.

Quantitative Data Summary

The following tables summarize the performance characteristics of the described SPE protocol, including linearity, recovery, and precision, as reported in published literature.

Table 1: Linearity and Limit of Quantification

Analyte	Linear Range (ng/mL)	Lower Limit of Quantification (LLOQ) (ng/mL)	Reference
17-OHPC	0.5 - 50	0.5	[1]
17-OHPC	1 - 200	1	[2]

Table 2: Extraction Recovery

Analyte	Concentration (ng/mL)	Mean Recovery (%)	Reference
17-OHPC	5	97.1	[1]
17-OHPC	10	92.6	[1]
17-OHPC	50	88.7	[1]

Table 3: Intra-day and Inter-day Precision (as % CV)

Analyte	Concentration (ng/mL)	Intra-day Precision (% CV)	Inter-day Precision (% CV)	Reference
17-OHPC	0.5	16.7	14.2	[1][3]
17-OHPC	1.0	12.4	12.3	[1][3]
17-OHPC	2.5	13.7	13.6	[1][3]
17-OHPC	5.0	1.4	13.0	[1][3]
17-OHPC	10	5.2	7.9	[1][3]
17-OHPC	25	3.7	10.5	[1][3]
17-OHPC	50	5.3	4.6	[1][3]
17-OHPC, 17-OHP, P	Not Specified	<15	<15	[2]

Experimental Protocol

This protocol is based on methodologies described for the extraction of 17-OHPC from human plasma for LC-MS/MS analysis.[1][2]

Materials:

• Human plasma samples

• 17α-hydroxyprogesterone caproate (17-OHPC) reference standard

• Internal Standard (IS), e.g., Medroxyprogesterone acetate (B1210297) (MPA)[1][2]

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

• Oasis® HLB 1 cc (30 mg) extraction cartridges[1][2]

• Vacuum manifold for SPE

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Vortex mixer

Procedure:

• Sample Pre-treatment:

  • Thaw frozen plasma samples at room temperature.

  • Vortex the samples to ensure homogeneity.[4]

  • Pipette 400 µL of plasma into a clean tube.[1][2]

  • Add the internal standard solution (e.g., 25 µL of 125 ng/mL MPA in methanol).[1]

  • Dilute the plasma with 1 mL of water.[1][2]

  • Vortex the mixture.

• Solid-Phase Extraction:

  • Cartridge Conditioning:

    • Place the Oasis HLB cartridges on the vacuum manifold.

    • Condition the cartridges by passing 1 mL of methanol followed by 1 mL of water under low vacuum.[1][2] Do not let the cartridges dry out.

  • Sample Loading:

    • Load the pre-treated plasma sample onto the conditioned cartridge.

    • Apply a gentle vacuum to pass the entire sample through the cartridge.

  • Washing:

    • Wash the cartridge with 1 mL of 50% methanol in water to remove interfering substances.[1][2]

    • Dry the cartridge under vacuum for a few minutes.

  • Elution:

    • Place clean collection tubes inside the manifold.

    • Elute the 17-OHPC and the internal standard from the cartridge with 1 mL of methanol.[1][2]

• Evaporation and Reconstitution:

  • Evaporate the eluent to dryness under a stream of nitrogen at approximately 40°C.

  • Reconstitute the dried residue in 100 µL of a suitable solvent (e.g., methanol or the initial mobile phase of the LC-MS system).[1][2]

  • Vortex the reconstituted sample to ensure complete dissolution.

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial.

  • Inject an appropriate volume (e.g., 10-20 µL) into the LC-MS/MS system for analysis.[1][2]

Experimental Workflow Diagram

References

• 1. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacokinetics of Hydroxyprogesterone Caproate and its Primary Metabolites during Pregnancy - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Hydroxyprogesterone Caproate in Biological Matrices by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxyprogesterone caproate (17-OHPC) is a synthetic progestin used to reduce the risk of preterm birth in certain high-risk pregnant women.[1] Accurate and reliable quantification of 17-OHPC in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessments. This application note provides a detailed protocol for the quantitative analysis of 17-OHPC in plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.[1][2][3] The methodologies described are based on validated methods published in peer-reviewed literature.

Quantitative Data Summary

The following table summarizes the key quantitative parameters from various validated LC-MS/MS methods for the analysis of 17-OHPC in human and rat plasma.

Parameter	Method 1 (Human Plasma)[1][2]	Method 2 (Human Plasma)[4][5]	Method 3 (Rat Plasma)[6]
Internal Standard (IS)	Medroxyprogesterone acetate (B1210297) (MPA)	Medroxyprogesterone acetate (MPA)	Medroxyprogesterone acetate (MPA)
Linearity Range	1 - 200 ng/mL	0.5 - 50 ng/mL	5 - 1000 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL	0.5 ng/mL	5 ng/mL
Intra-day Precision (%CV)	< 15%	< 15%	Not explicitly stated, but overall variation <15%
Inter-day Precision (%CV)	< 15%	< 15%	Not explicitly stated, but overall variation <15%
Accuracy	Within ±15% of nominal values	Within ±15% of nominal values	Not explicitly stated
Extraction Recovery	70.4% - 106.6% (Analyte dependent)	88.7% - 97.1%	Not explicitly stated
Matrix Effect	Minimal	Minimal	Not explicitly stated

Experimental Protocols

This section details the materials and procedures for the quantitative analysis of 17-OHPC in plasma.

Materials and Reagents

• Hydroxyprogesterone caproate (17-OHPC) reference standard

• Medroxyprogesterone acetate (MPA) internal standard

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

• Ammonium (B1175870) hydroxide (B78521) or ammonium acetate

• Human or rat plasma (with EDTA as anticoagulant)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

Equipment

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical column (e.g., Waters C18 Symmetry)

• SPE manifold

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Standard and Sample Preparation

• Stock Solutions: Prepare primary stock solutions of 17-OHPC and MPA in methanol at a concentration of 1 mg/mL.[1][6]

• Working Standard Solutions: Serially dilute the primary stock solutions with methanol to prepare working standard solutions at various concentrations.

• Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards and QC samples by spiking blank plasma with the appropriate working standard solutions.[1][6] A typical calibration curve might range from 1 to 200 ng/mL.[1][2] QC samples are typically prepared at low, medium, and high concentrations within the calibration range.[1]

• Sample Pre-treatment: Thaw plasma samples at room temperature.[1] To a 400 µL aliquot of plasma, add the internal standard solution.[5]

Solid Phase Extraction (SPE) Protocol

• Conditioning: Condition the SPE cartridges with methanol followed by water.[6]

• Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a solution of 50% methanol in water to remove interferences.[6]

• Elution: Elute the analyte and internal standard from the cartridge with methanol.[6]

• Drying: Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in the mobile phase for LC-MS/MS analysis.[7]

LC-MS/MS Analysis

Chromatographic Conditions (Example)

• Column: Waters C18 Symmetry analytical column (3.5 μm, 2.1 × 50 mm)[1][2]

• Mobile Phase A: 5% Methanol in water with 0.1% formic acid or 2mM ammonium acetate[2]

• Mobile Phase B: Methanol with 0.1% formic acid or 2mM ammonium acetate[2]

• Flow Rate: 0.3 mL/min[1][2]

• Gradient: A gradient elution is typically used to separate the analytes from matrix components.

• Injection Volume: 20 µL[7]

• Column Temperature: 40 °C[1]

Mass Spectrometric Conditions (Example)

• Ionization Mode: Positive Electrospray Ionization (ESI+)[1][2]

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • 17-OHPC: m/z 429.1 → 313.1[1][2]

  • MPA (IS): m/z 387.15 → 327.25[1]

Data Analysis and Validation

The concentration of 17-OHPC in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to the calibration curve. The method should be validated according to regulatory guidelines (e.g., FDA guidance) for bioanalytical method validation, assessing parameters such as linearity, accuracy, precision, selectivity, recovery, and stability.[8][9]

Visualizations

Caption: Workflow for 17-OHPC analysis.

References

• 1. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous quantitation of 17alpha-hydroxyprogesterone caproate, 17alpha-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Route of administration and formulation dependent pharmacokinetics of 17-hydroxyprogesterone caproate in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 9. fda.gov [fda.gov]

Application Notes and Protocols for UPLC-MS/MS Analysis of Progestins with Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of various progestins in biological matrices, such as human serum and plasma, using Ultra-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UPLC-MS/MS). The use of stable isotope-labeled (deuterated) internal standards ensures high accuracy and precision, making this method suitable for pharmacokinetic studies, clinical monitoring, and drug development applications.[1][2]

Introduction

Progestins, both natural and synthetic, are a class of steroid hormones crucial in the female menstrual cycle, pregnancy, and contraception.[3] Accurate quantification of these compounds in biological samples is essential for assessing treatment efficacy, monitoring hormone levels, and understanding their pharmacology. UPLC-MS/MS has emerged as the preferred analytical technique due to its high sensitivity, selectivity, and robustness, offering significant advantages over traditional immunoassay methods.[4][5] The incorporation of deuterated internal standards, which exhibit nearly identical chemical and physical properties to the target analytes, effectively corrects for matrix effects and variations during sample preparation and analysis.[2][6]

Experimental Protocols

This section details the methodologies for sample preparation, UPLC separation, and MS/MS detection of common progestins.

Materials and Reagents

• Analytes and Internal Standards: Analytical standards of progestins (e.g., Progesterone, Levonorgestrel, Medroxyprogesterone (B1676146) Acetate (B1210297), Norethindrone) and their corresponding deuterated internal standards (e.g., Progesterone-d9, Levonorgestrel-d6, Norethindrone-d6) should be of high purity (≥98%).[1][7][8]

• Solvents: HPLC or LC-MS grade acetonitrile (B52724), methanol (B129727), and water.

• Additives: Formic acid and ammonium (B1175870) acetate of high purity.

• Biological Matrix: Drug-free human serum or plasma (K2-EDTA).[4]

Sample Preparation

The choice of sample preparation technique depends on the desired level of cleanliness and the complexity of the matrix. Three common methods are protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE).

2.2.1. Protein Precipitation (PPT) [4][9]

• To 100 µL of plasma/serum sample in a microcentrifuge tube, add 25 µL of the internal standard working solution (containing the deuterated progestins).

• Add 300 µL of cold acetonitrile to precipitate proteins.[9]

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.[9]

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 methanol:water).[10]

• Vortex and transfer to an autosampler vial for UPLC-MS/MS analysis.

2.2.2. Liquid-Liquid Extraction (LLE) [11][12]

• To 200 µL of plasma/serum, add the deuterated internal standard solution.

• Add 1 mL of an organic extraction solvent (e.g., n-hexane or a mixture of hexane (B92381) and ethyl acetate).[13]

• Vortex for 5 minutes, then centrifuge at 4000 rpm for 10 minutes.

• Freeze the aqueous (lower) layer and transfer the organic (upper) layer to a new tube.

• Evaporate the organic solvent to dryness under nitrogen.

• Reconstitute the residue in the mobile phase for analysis.

2.2.3. Solid-Phase Extraction (SPE) [3][8]

• Condition an appropriate SPE cartridge (e.g., Oasis HLB) with 1 mL of methanol followed by 1 mL of water.

• Load the plasma/serum sample (pre-treated with the internal standard) onto the cartridge.

• Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove interferences.

• Elute the analytes with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness and reconstitute in the mobile phase.

UPLC Conditions

• UPLC System: Waters Acquity UPLC system or equivalent.[14]

• Column: A reversed-phase column such as Waters Acquity UPLC BEH C18 (e.g., 2.1 x 50 mm, 1.7 µm) is commonly used.[8][14]

• Mobile Phase A: 0.1% Formic acid in water or 2 mM ammonium acetate with 0.1% formic acid in water.[14]

• Mobile Phase B: Methanol or acetonitrile with 0.1% formic acid.[14]

• Flow Rate: 0.3 - 0.6 mL/min.[14]

• Column Temperature: 40 - 55°C.[14][15]

• Injection Volume: 5 - 10 µL.[14]

• Gradient Elution: A typical gradient starts with a higher percentage of aqueous phase, ramping up the organic phase to elute the analytes, followed by a re-equilibration step. An example gradient is provided in the table below.

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.4	50	50
0.5	0.4	50	50
3.5	0.4	15	85
4.5	0.4	15	85
4.6	0.4	50	50
6.5	0.4	50	50

This is an example gradient and should be optimized for specific analytes and column.[14]

MS/MS Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S, Sciex API 4000/6500) is required.[4][12]

• Ionization Source: Electrospray Ionization (ESI) in positive mode is typically used for progestins.[3][4][16]

• Ion Source Parameters:

  • Capillary Voltage: 3.0 - 5.5 kV[16]

  • Source Temperature: 150 - 400°C[16]

  • Desolvation Temperature: 400 - 550°C

  • Gas Flows: Optimized for the specific instrument.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification.[3][4] Specific precursor-to-product ion transitions for each analyte and its deuterated internal standard must be optimized.

Data Presentation: Quantitative Parameters

The following tables summarize typical quantitative performance data for the UPLC-MS/MS analysis of selected progestins.

Table 1: Mass Spectrometric Parameters (MRM Transitions)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Deuterated Standard	Precursor Ion (m/z)	Product Ion (m/z)
Progesterone	315.3	109.1	Progesterone-d9	324.3	113.1
Levonorgestrel	313.2	245.1	Levonorgestrel-d6	319.2	251.1
Medroxyprogesterone Acetate	387.3	327.2	Medroxyprogesterone Acetate-d3	390.3	330.2
Norethindrone	299.2	109.1	Norethindrone-d6	305.2	113.1

Note: The specific product ions and collision energies should be optimized for the instrument in use. The values presented are based on published literature.[4][12][17]

Table 2: Method Validation Summary

Analyte	LLOQ (pg/mL)	Linearity Range (pg/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%RE)
Progesterone	50 - 500	50 - 100,000	< 10.6	< 15.2	± 9.9
Levonorgestrel	25	25 - 25,000	< 2.8	< 2.9	± 1.1
Medroxyprogesterone Acetate	20 - 25	20 - 10,000	< 8.0	< 4.9	± 12.9
Norethindrone	25 - 50	25 - 25,000	< 5.3	< 4.7	± 8.2

LLOQ: Lower Limit of Quantification; %CV: Percent Coefficient of Variation; %RE: Percent Relative Error. Data compiled from multiple sources.[4][8][11][12][14][18][19]

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the UPLC-MS/MS analysis of progestins.

Caption: Experimental workflow for progestin analysis.

Conclusion

The UPLC-MS/MS method detailed in this application note provides a sensitive, specific, and reliable approach for the quantification of progestins in biological matrices. The use of deuterated internal standards is critical for achieving the high levels of accuracy and precision required in research and clinical settings. The provided protocols for sample preparation and instrument conditions serve as a robust starting point for method development and validation, which can be adapted to specific laboratory instrumentation and research needs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. brighamandwomens.org [brighamandwomens.org]
• 4. eurofins.com [eurofins.com]
• 5. Variability and quantification of serum medroxyprogesterone acetate levels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. LC-MS/MS Method for Rapid Quantification of Progesterone in Rabbit Plasma and Its Application in a Pharmacokinetic Study of the Transdermal Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [PDF] Analysis of Levonorgestrel in Human Plasma by UPLC-MS/MS: Application to a Bioequivalence Study in Healthy Volunteers | Semantic Scholar [semanticscholar.org]
• 9. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 10. ec.bioscientifica.com [ec.bioscientifica.com]
• 11. Development and Validation of a Multiplexed Assay for the Measurement of Long-Acting Hormonal Contraceptives in Plasma via Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. qps.com [qps.com]
• 13. researchgate.net [researchgate.net]
• 14. A Sensitive and Robust UPLC-MS/MS Method for Quantitation of Estrogens and Progestogens in Human Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Combined Liquid Chromatography–Tandem Mass Spectrometry Analysis of Progesterone Metabolites | PLOS One [journals.plos.org]
• 17. researchgate.net [researchgate.net]
• 18. A sensitive and robust UPLC-MS/MS method for quantitation of estrogens and progestogens in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Development and validation of an expanded panel of progestins using liquid chromatography-tandem triple quadrupole mass spectrometry (LC-MS/MS) to monitor protocol compliance in hormonal contraceptive pharmacokinetic/pharmacodynamic studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Steroid Analysis using Isotope Dilution Sample Preparation

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The accurate quantification of steroid hormones is crucial in numerous fields, including clinical diagnostics, endocrinology research, and pharmaceutical development. Isotope Dilution Mass Spectrometry (ID-MS) has become the gold standard for steroid analysis due to its high specificity, sensitivity, and accuracy.[1][2] The fundamental principle of this technique lies in the addition of a known amount of a stable isotope-labeled internal standard (IS) to the sample prior to any sample processing.[3] This IS is chemically identical to the analyte of interest but has a different mass, allowing for the correction of analyte loss during sample preparation and variations in instrument response.

Effective sample preparation is a critical step in the analytical workflow to remove interfering substances, such as proteins and lipids, and to concentrate the analytes to a level suitable for detection.[4] This document provides detailed application notes and protocols for common sample preparation techniques used in steroid analysis with isotope dilution, including protein precipitation, liquid-liquid extraction (LLE), and solid-phase extraction (SPE).

Key Sample Preparation Techniques

Protein Precipitation

Protein precipitation is a straightforward and rapid method for removing the bulk of proteins from biological samples like serum or plasma.[5] It is often used for its simplicity and high-throughput capabilities.[5]

Experimental Protocol:

• Sample Aliquoting: Aliquot 100-200 µL of the serum or plasma sample into a clean microcentrifuge tube.[5][6]

• Internal Standard Spiking: Add a known amount of the isotope-labeled internal standard working solution to each sample.[6]

• Precipitation: Add 200-300 µL of cold acetonitrile (B52724) to each sample.[5][6] Vortex vigorously for 30 seconds to 1 minute to ensure thorough mixing and protein precipitation.[6][7]

• Centrifugation: Centrifuge the samples at a high speed (e.g., 12,000 rpm) for 5-10 minutes to pellet the precipitated proteins.[5][7]

• Supernatant Transfer: Carefully transfer the supernatant containing the steroids and internal standards to a new clean tube.[5]

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 45-55°C.[6][7]

• Reconstitution: Reconstitute the dried extract in a suitable solvent, typically 100 µL of a methanol (B129727)/water mixture (e.g., 50:50 v/v), before injection into the LC-MS/MS system.[6][7]

Workflow Diagram:

Protein Precipitation Workflow

Liquid-Liquid Extraction (LLE)

LLE is a classic technique used to separate steroids from aqueous matrices based on their differential solubility in two immiscible liquid phases.[8] It is effective in removing salts and other polar interferences.

Experimental Protocol:

• Sample and Internal Standard: To a glass test tube, add the sample (e.g., 1 mL of serum) and the isotope-labeled internal standards.

• Extraction Solvent Addition: Add a water-immiscible organic solvent, such as diethyl ether or methyl tert-butyl ether (MTBE), at a ratio of 5:1 (v/v) to the sample.[4][8]

• Extraction: Vortex the mixture vigorously for 2-5 minutes to ensure efficient partitioning of the steroids into the organic phase.[7][8]

• Phase Separation: Allow the phases to separate by standing for 5 minutes or by centrifugation at a low speed.[8] To enhance separation, especially with diethyl ether, the aqueous layer can be frozen in a dry ice/ethanol bath, allowing the organic layer to be decanted.[4]

• Organic Phase Collection: Carefully transfer the upper organic layer to a clean tube.[8] The extraction can be repeated to maximize recovery.

• Evaporation: Evaporate the collected organic phase to dryness under a stream of nitrogen at 45°C.[6]

• Reconstitution: Reconstitute the residue in a suitable volume of mobile phase for LC-MS/MS analysis.[6]

Workflow Diagram:

Liquid-Liquid Extraction Workflow

Solid-Phase Extraction (SPE)

SPE is a highly versatile and efficient technique for sample clean-up and concentration.[9] It utilizes a solid sorbent material, typically packed in a cartridge or a 96-well plate, to retain the analytes of interest while allowing interfering substances to pass through.

Experimental Protocol (using C18 cartridges):

• Conditioning: Condition the C18 SPE cartridge by passing 5-10 mL of methanol followed by 5-10 mL of water through it.[8]

• Sample Loading: Add the internal standards to the sample. Dilute the sample with water if necessary and load it onto the conditioned SPE cartridge at a slow flow rate (e.g., 0.1 mL/min).[10]

• Washing: Wash the cartridge with 1 mL of water followed by 1 mL of a weak organic solvent like hexane (B92381) to remove polar and non-polar interferences, respectively.[10]

• Drying: Dry the SPE cartridge thoroughly for approximately 2 minutes under vacuum.[10]

• Elution: Elute the steroids from the cartridge with 1-2 mL of a suitable organic solvent, such as ethyl acetate (B1210297) or acetonitrile, at a slow flow rate (e.g., 0.1 mL/min).[8][10]

• Evaporation: Evaporate the eluate to dryness under a stream of nitrogen at 45°C.[10]

• Reconstitution: Reconstitute the dried extract in 100 µL of 50:50 methanol/water for LC-MS/MS analysis.[10]

Workflow Diagram:

References

• 1. researchgate.net [researchgate.net]
• 2. Testosterone measurement by isotope-dilution liquid chromatography-tandem mass spectrometry: validation of a method for routine clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isotope dilution - mass spectrometry of steroid hormones [inis.iaea.org]
• 4. zellx.de [zellx.de]
• 5. Simultaneous determination of 12 steroids by isotope dilution liquid chromatography-photospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and from small serum samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arborassays.com [arborassays.com]
• 9. austinpublishinggroup.com [austinpublishinggroup.com]
• 10. Sample Preparation and Liquid Chromatography-Tandem Mass Spectrometry for Multiple Steroids in Mammalian and Avian Circulation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Chromatographic Separation and Quantification of Hydroxyprogesterone Caproate and its d11 Analog

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the simultaneous chromatographic separation and quantification of Hydroxyprogesterone (B1663944) Caproate (HPC) and its deuterated d11 analog (HPC-d11), which is often used as an internal standard. The protocols provided are based on established high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC) coupled with tandem mass spectrometry (MS/MS). This methodology is crucial for pharmacokinetic studies, drug metabolism research, and quality control in pharmaceutical manufacturing. The described methods utilize solid-phase extraction for sample cleanup, followed by reversed-phase chromatography for high-resolution separation.

Introduction

Hydroxyprogesterone caproate is a synthetic progestin used in clinical settings.[1][2] Accurate quantification in biological matrices is essential for understanding its pharmacokinetic profile and ensuring therapeutic efficacy. The use of a stable isotope-labeled internal standard, such as HPC-d11, is the gold standard for correcting for matrix effects and variations in sample processing and instrument response, leading to highly accurate and precise measurements. This document provides detailed protocols for sample preparation, chromatographic separation, and mass spectrometric detection of both HPC and its d11 analog.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is designed for the extraction of HPC and HPC-d11 from plasma samples.

Materials:

• Oasis HLB 1cc (30 mg) extraction cartridges

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• 50% Methanol in water

• Internal standard (IS) working solution (HPC-d11 in methanol)

• Nitrogen or air stream for evaporation

Procedure:

• Thaw plasma samples and internal standard solution at room temperature.

• To 50 µL of the plasma sample, add 25 µL of the internal standard working solution.

• Dilute the mixture with 1 mL of water and vortex for 15 seconds.[3]

• Precondition the Oasis HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the entire sample mixture onto the conditioned cartridge.

• Wash the cartridge with 1 mL of 50% methanol.[4]

• Dry the cartridge under a vacuum.

• Elute the analytes with 1 mL of methanol into a clean collection tube.[3][4]

• Evaporate the eluent to dryness under a stream of nitrogen or air.

• Reconstitute the residue in 100 µL of the initial mobile phase.[4]

Chromatographic Separation: HPLC and UPLC Methods

Two primary methods are presented, a standard HPLC method and a faster UPLC method.

Method A: High-Performance Liquid Chromatography (HPLC)

This method is suitable for standard laboratory setups.

Parameter	Condition
Column	Waters C18 Symmetry, 3.5 µm, 2.1 x 150 mm with a 2.1 x 10 mm guard column[5]
Mobile Phase A	0.1% Formic Acid in Acetonitrile[5]
Mobile Phase B	0.1% Formic Acid in 5% Acetonitrile in Water[5]
Flow Rate	0.2 mL/min[5]
Injection Volume	10 µL
Column Temperature	Ambient[5]
Autosampler Temp.	5 °C[5]
Run Time	15 minutes[5]

Gradient Program (HPLC):

Time (min)	% Mobile Phase B
0.0	65
5.0	95
10.0	95
10.1	65
15.0	65

Method B: Ultra-Performance Liquid Chromatography (UPLC)

This method offers faster analysis times and higher resolution.

Parameter	Condition
Column	Waters ACQUITY UPLC BEH C8, 1.7 µm, 2.1 x 50 mm with a VanGuard pre-column[6]
Mobile Phase A	5% Methanol in water with 0.01% Ammonium Hydroxide[4]
Mobile Phase B	Methanol with 0.01% Ammonium Hydroxide[4]
Flow Rate	0.3 mL/min[4]
Injection Volume	20 µL[4]
Column Temperature	40 °C[4]
Run Time	7 minutes[4]

Gradient Program (UPLC):

Time (min)	% Mobile Phase B
0.0	65
2.5	65
4.0	97
5.0	97
5.1	65
7.0	65

Quantitative Data Summary

The following table summarizes typical quantitative results obtained from the described methods. Note that the retention time for HPC-d11 is expected to be nearly identical to that of HPC.

Analyte	Method	Retention Time (min)	Linearity Range (ng/mL)	Extraction Recovery (%)
Hydroxyprogesterone Caproate	HPLC	~8.1[5]	0.5 - 50[5]	88.7 - 97.1[5]
Hydroxyprogesterone Caproate	UPLC	~4.5[4]	1 - 200[4]	Not explicitly stated

Mass Spectrometric Detection

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM) is recommended for detection.

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition (HPC)	m/z 429.2 → 313.13 and 429.2 → 271.1[4][5]
MRM Transition (HPC-d11)	To be determined empirically, expected m/z 440.2 → [product ions]
Dwell Time	500 ms
Source Temperature	400-500 °C

Visualizations

Caption: Workflow for the analysis of Hydroxyprogesterone Caproate.

Conclusion

The methods outlined in this application note provide a reliable and reproducible approach for the chromatographic separation and quantification of hydroxyprogesterone caproate and its d11 analog. The combination of solid-phase extraction for sample cleanup and LC-MS/MS for analysis ensures high sensitivity and selectivity, making these protocols well-suited for a variety of research and drug development applications. The provided HPLC and UPLC methods offer flexibility based on available instrumentation and desired sample throughput.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Quality investigation of hydroxyprogesterone caproate active pharmaceutical ingredient and injection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Route of administration and formulation dependent pharmacokinetics of 17-hydroxyprogesterone caproate in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]

Technical Notes & Optimization

Technical Support Center: Isotopic Exchange in Hydroxyprogesterone Caproate-d11 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with isotopic exchange during the analysis of Hydroxyprogesterone Caproate-d11.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern in the analysis of Hydroxyprogesterone Caproate-d11?

A1: Isotopic exchange, specifically hydrogen-deuterium (H/D) back-exchange, is a phenomenon where deuterium (B1214612) atoms on a labeled internal standard, such as Hydroxyprogesterone Caproate-d11, are replaced by hydrogen atoms from the surrounding environment (e.g., solvents, sample matrix).[1][2] This can lead to a decrease in the signal of the deuterated internal standard and an artificial increase in the signal of the unlabeled analyte, compromising the accuracy and precision of quantification.

Q2: Which deuterium atoms in Hydroxyprogesterone Caproate-d11 are most susceptible to exchange?

A2: Deuterium atoms on or adjacent to carbonyl groups (C=O) or on heteroatoms like oxygen (-OH) are more prone to exchange.[2][3] The specific positions of the 11 deuterium atoms on the Hydroxyprogesterone Caproate-d11 molecule are crucial for its stability. While the exact positions are proprietary to the manufacturer, labels on the caproate chain and certain positions on the steroid core could be susceptible under certain conditions.

Q3: What are the primary factors that promote isotopic exchange?

A3: The main factors that can catalyze or exacerbate isotopic exchange include:

• pH of the solution: Both acidic and basic conditions can promote the exchange of deuterium atoms.[2][4]

• Temperature: Higher temperatures during sample preparation, storage, or analysis can increase the rate of exchange.[4]

• Solvent Composition: Protic solvents (e.g., water, methanol) can act as a source of hydrogen atoms for exchange.

• Duration of Exposure: The longer the deuterated standard is exposed to unfavorable conditions, the greater the extent of back-exchange.[5]

Q4: Are there alternatives to using Hydroxyprogesterone Caproate-d11 if isotopic exchange is persistent?

A4: Yes, if isotopic exchange proves to be an insurmountable issue, consider using an internal standard labeled with stable isotopes that are not susceptible to exchange, such as Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N).[4] However, the synthesis of these standards can be more complex and costly.[4]

Troubleshooting Guides

Guide 1: Investigating Poor Precision and Inaccurate Quantification

This guide addresses common symptoms like high coefficient of variation (%CV) in quality control (QC) samples and inconsistent analyte to internal standard area ratios.[1]

Symptoms:

• High %CV in QC samples.

• Inaccurate measurement of sample concentrations.

• Drifting internal standard signal over the analytical run.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor precision in analysis.

Guide 2: Protocol for Quantifying Isotopic Purity and Back-Exchange

This protocol provides a step-by-step method to determine the extent of isotopic exchange.

Experimental Workflow:

Caption: Workflow for investigating isotopic back-exchange.

Data Presentation

The following tables summarize hypothetical data from experiments investigating isotopic exchange of Hydroxyprogesterone Caproate-d11 under various conditions.

Table 1: Effect of pH on Isotopic Exchange

Mobile Phase pH	Incubation Time (hours)	Analyte/IS Ratio Change (%)	Unlabeled Analyte Signal Increase (%)
2.5	24	< 1%	< 0.5%
5.0	24	3%	1.5%
7.0	24	8%	4%
9.0	24	15%	7%

Table 2: Effect of Temperature on Isotopic Exchange (at pH 7.0)

Temperature (°C)	Incubation Time (hours)	Analyte/IS Ratio Change (%)	Unlabeled Analyte Signal Increase (%)
4	24	2%	1%
25	24	8%	4%
40	24	20%	12%

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Hydroxyprogesterone Caproate

This protocol is adapted from established methods for the analysis of Hydroxyprogesterone Caproate in human plasma.[6][7][8][9]

1. Sample Preparation (Solid Phase Extraction - SPE)

• Dilute 400 µL of plasma with 1 mL of water.

• Add 25 µL of Hydroxyprogesterone Caproate-d11 internal standard solution (concentration as per assay requirements).

• Condition an Oasis HLB SPE cartridge (1 cc, 30 mg) with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load the diluted plasma sample onto the SPE cartridge under vacuum.

• Wash the cartridge with 1 mL of 50% methanol.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluent to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. Chromatographic Conditions

• Column: Waters C18 Symmetry analytical column (3.5 µm, 2.1 × 50 mm).[6][9]

• Mobile Phase A: 5% methanol in water with 0.1% formic acid.[7][8]

• Mobile Phase B: Acetonitrile (B52724) with 0.1% formic acid.[7][8]

• Flow Rate: 0.3 mL/min.[6][9]

• Gradient:

  • Start at 65% B.

  • Hold at 65% B for 2.5 min.

  • Ramp to 97% B over 1.5 min.

  • Hold at 97% B for 2 min.

  • Return to initial conditions.

• Injection Volume: 20 µL.

• Column Temperature: 40°C.[6]

3. Mass Spectrometric Conditions

• Instrument: Triple quadrupole mass spectrometer.[6]

• Ionization Mode: Positive Electrospray Ionization (ESI+).[6][7][8][9]

• Analysis Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Hydroxyprogesterone Caproate: m/z 429.2 → 313.1[7][8][9]

  • Hydroxyprogesterone Caproate-d11: (Specific transition to be determined based on fragmentation of the d11 standard)

Protocol 2: Minimizing Back-Exchange During Analysis

This protocol provides recommendations to reduce the risk of isotopic exchange.

• Solvent Storage: Store stock solutions of Hydroxyprogesterone Caproate-d11 in aprotic solvents like acetonitrile at low temperatures (-20°C or -80°C).[4]

• Mobile Phase pH: Maintain an acidic pH for the mobile phase (e.g., pH 2.5-3.0 with formic acid) to minimize the rate of H/D exchange.[4]

• Autosampler Temperature: Keep the autosampler temperature low (e.g., 4°C) to slow down any potential exchange in the reconstituted samples.[4]

• Run Time: Minimize the time samples spend in the autosampler before injection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Simultaneous quantitation of 17alpha-hydroxyprogesterone caproate, 17alpha-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Matrix Effects with Hydroxyprogesterone Caproate-d11

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide troubleshooting guidance and answer frequently asked questions regarding the use of Hydroxyprogesterone Caproate-d11 to mitigate matrix effects in analytical experiments, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

Troubleshooting Guides

This section provides solutions to common problems you may encounter during your analysis.

Issue 1: High Variability in Analyte Response Despite Using an Internal Standard

Question: I am using Hydroxyprogesterone Caproate-d11 as an internal standard, but I am still observing high variability in the signal of my target analyte, Hydroxyprogesterone Caproate. What could be the cause and how can I fix it?

Answer: High variability in analyte response, even with a deuterated internal standard, can stem from several factors. Here is a step-by-step troubleshooting guide:

• Verify Internal Standard Concentration: Ensure the concentration of Hydroxyprogesterone Caproate-d11 is appropriate. A concentration that is too high or too low can lead to inaccurate correction. The internal standard response should be well within the linear range of the detector.

• Check for Co-elution of Interferences: Even with a co-eluting internal standard, severe ion suppression or enhancement from other matrix components can impact the analyte and internal standard differently.[1][2]

  • Solution: Optimize your chromatographic method to separate the analyte and internal standard from the highly suppressive regions of the chromatogram.[2][3] Consider adjusting the gradient, flow rate, or trying a different column chemistry.

• Evaluate Sample Preparation: Inadequate sample cleanup can lead to a high concentration of matrix components, overwhelming the ionization source.[4][5]

  • Solution: Enhance your sample preparation method. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are more effective at removing interfering substances like phospholipids (B1166683) than simple protein precipitation.[1][4][6]

• Assess for Contamination: Carryover from a previous high-concentration sample can cause variability.

  • Solution: Inject a blank sample after a high-concentration sample to check for carryover. If observed, optimize your autosampler wash method.

Issue 2: Poor Signal Intensity for Both Analyte and Internal Standard

Question: I am experiencing low signal intensity for both Hydroxyprogesterone Caproate and Hydroxyprogesterone Caproate-d11. What are the likely causes and troubleshooting steps?

Answer: Low signal intensity for both the analyte and the internal standard often points to a systemic issue in the LC-MS/MS system or a fundamental problem with the method.

• Mass Spectrometer Tuning and Calibration: The instrument may not be properly tuned or calibrated for the specific m/z transitions of your compounds.[7]

  • Solution: Perform a fresh tune and calibration of the mass spectrometer according to the manufacturer's guidelines.[7]

• Ion Source Conditions: The ionization efficiency can be significantly affected by the ion source settings.[8]

  • Solution: Optimize ion source parameters such as spray voltage, vaporizer temperature, capillary temperature, and gas pressures to maximize the signal for your specific analytes.[9][10]

• Sample Preparation and Extraction Recovery: The analytes may not be efficiently extracted from the sample matrix.

  • Solution: Evaluate the extraction recovery of your sample preparation method. You can do this by comparing the peak area of an analyte spiked into a blank matrix extract post-extraction to the peak area of the analyte in a neat solution at the same concentration.

• Mobile Phase Composition: The mobile phase composition can affect ionization efficiency.

  • Solution: Ensure the mobile phase pH and solvent composition are optimal for the ionization of Hydroxyprogesterone Caproate. For ESI positive mode, the addition of a small amount of an acid like formic acid can improve signal.[9]

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard like Hydroxyprogesterone Caproate-d11 considered the gold standard for mitigating matrix effects?

A1: A stable isotope-labeled internal standard (SIL-IS), such as a deuterated version of the analyte, is considered the ideal choice for several reasons:

• Similar Physicochemical Properties: It has nearly identical chemical and physical properties to the analyte. This means it behaves similarly during sample preparation, chromatography, and ionization.

• Co-elution: It co-elutes with the analyte, meaning it experiences the same degree of ion suppression or enhancement at the same time.[2]

• Correction for Variability: By calculating the ratio of the analyte signal to the internal standard signal, variations in sample preparation, injection volume, and ionization efficiency can be effectively normalized, leading to more accurate and precise quantification.

Q2: How do I determine the optimal concentration of Hydroxyprogesterone Caproate-d11 to use in my assay?

A2: The optimal concentration of the internal standard should be consistent across all samples (standards, QCs, and unknowns) and should provide a strong, reproducible signal without saturating the detector. A common practice is to use a concentration that is in the mid-range of the calibration curve for the analyte.

Q3: Can I use a different internal standard, like Medroxyprogesterone Acetate (MPA), instead of Hydroxyprogesterone Caproate-d11?

A3: While other structurally similar compounds like Medroxyprogesterone Acetate (MPA) have been used as internal standards in assays for Hydroxyprogesterone Caproate, they are not ideal for correcting matrix effects.[9][10][11] This is because their chromatographic retention time and ionization efficiency may differ from the analyte, meaning they may not experience the same matrix effects. A deuterated internal standard that co-elutes with the analyte is always the preferred choice for accurately compensating for these effects.

Q4: What are the most common sources of matrix effects in bioanalytical assays for progestins?

A4: In bioanalytical assays, particularly those involving plasma or serum, the most common sources of matrix effects are phospholipids from cell membranes.[1][4] These compounds can co-extract with the analytes and often elute in the same chromatographic region, causing significant ion suppression.[1] Other endogenous components like salts, proteins, and metabolites can also contribute to matrix effects.[6]

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline for extracting Hydroxyprogesterone Caproate and its deuterated internal standard from human plasma.

• Sample Pre-treatment: To 400 µL of human plasma, add the working solution of Hydroxyprogesterone Caproate-d11. Vortex to mix.

• SPE Cartridge Conditioning: Condition an Oasis HLB extraction cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.[9][10]

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analytes with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a suitable volume of the mobile phase.

Data Presentation

Table 1: Example LC-MS/MS Parameters for Hydroxyprogesterone Caproate Analysis

Parameter	Setting	Reference
LC Column	Waters C18 Symmetry, 3.5 µm, 2.1 x 50 mm	[10]
Mobile Phase A	0.1% Formic Acid in 5% Acetonitrile in Water	[9]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	[9]
Flow Rate	0.2 - 0.3 mL/min	[9][10]
Ionization Mode	ESI Positive	[10]
Monitored Transition (17-OHPC)	m/z 429.2 → 313.1	[9][10]
Monitored Transition (IS)	To be determined for -d11
Spray Voltage	3.5 kV	[9][10]
Capillary Temperature	300 °C	[9]

Table 2: Troubleshooting Summary

Symptom	Possible Cause	Recommended Action
High Variability in Analyte Response	Inconsistent Matrix Effects	Optimize chromatography, improve sample cleanup (SPE/LLE)
Inappropriate IS Concentration	Verify and optimize IS concentration
Low Signal for Analyte and IS	Poor Ionization	Optimize ion source parameters
Inefficient Extraction	Evaluate and improve sample preparation recovery
Instrument Not Tuned	Re-tune and calibrate the mass spectrometer
Peak Tailing or Splitting	Column Degradation	Replace the analytical column
Incompatible Sample Solvent	Ensure the reconstitution solvent is similar to the initial mobile phase

Visualizations

Caption: Experimental workflow for bioanalysis using a deuterated internal standard.

Caption: Logical troubleshooting workflow for analytical issues.

References

• 1. bioanalysis-zone.com [bioanalysis-zone.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. gmi-inc.com [gmi-inc.com]
• 8. ssi.shimadzu.com [ssi.shimadzu.com]
• 9. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Simultaneous quantitation of 17alpha-hydroxyprogesterone caproate, 17alpha-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Chromatographic Shift of Deuterated Internal Standards

Welcome to the Technical Support Center dedicated to addressing the challenges associated with the chromatographic shift of deuterated internal standards. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions to ensure the accuracy and reliability of your analytical data.

Frequently Asked Questions (FAQs)

Q1: What is the chromatographic shift of deuterated internal standards?

A1: The chromatographic shift of deuterated internal standards, also known as the deuterium (B1214612) isotope effect, is a phenomenon where a deuterated compound and its non-deuterated (protiated) counterpart show different retention times during chromatographic separation.[1] In reversed-phase chromatography, the deuterated standard typically elutes slightly earlier than the non-deuterated analyte.[1][2]

Q2: What causes this chromatographic shift?

A2: The primary cause lies in the physicochemical differences between carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger, leading to a smaller molecular volume and altered van der Waals interactions.[1] These subtle differences can influence the compound's hydrophobicity and its interaction with the stationary phase, resulting in a shift in retention time.[1]

Q3: How does the number and position of deuterium atoms affect the shift?

A3: The extent of the chromatographic shift is often proportional to the number of deuterium atoms in the molecule.[1] The position of deuteration also plays a role; for instance, deuterium substitution on an sp2-hybridized carbon may have a different impact on retention compared to substitution on an sp3-hybridized carbon.[1]

Q4: Can the chromatographic shift impact the accuracy of my analytical results?

A4: Yes, a significant chromatographic shift can compromise the accuracy and precision of quantification.[1] If the deuterated internal standard does not co-elute with the analyte, it may be subjected to different matrix effects, leading to variations in ionization efficiency and ultimately affecting the reliability of the results.[1][3] Complete co-elution is crucial for the internal standard to accurately correct for matrix effects.[3]

Q5: Are there alternatives to deuterated internal standards to avoid this issue?

A5: Yes, if optimizing the chromatographic method does not resolve the issue, you can consider using internal standards labeled with stable isotopes such as ¹³C or ¹⁵N.[1][3] These isotopes have a minimal effect on the physicochemical properties of the molecule, and therefore, these labeled internal standards are more likely to co-elute with the analyte.[3]

Troubleshooting Guides

A systematic approach is essential when troubleshooting chromatographic shifts of deuterated standards. The following guides provide step-by-step instructions to identify, diagnose, and resolve these issues.

Guide 1: Confirming the Chromatographic Shift

Objective: To visually confirm the presence and magnitude of the retention time difference between the analyte and the deuterated internal standard.

Procedure:

• Prepare a standard solution containing both the analyte and the deuterated internal standard in a clean solvent.

• Inject this solution onto your LC-MS system using your current analytical method.

• Overlay the chromatograms of the analyte and the deuterated internal standard.

• Visually inspect for any separation between the two peaks.

• Ensure that the peak integration is accurate for both peaks, as incorrect integration can be misleading.[1]

Guide 2: Method Optimization to Minimize the Shift

If a chromatographic shift is confirmed and is impacting your results, the following method modifications can be explored.

• Action: Modify the organic solvent-to-aqueous ratio. A slight change in the mobile phase composition can alter the interactions of both the analyte and the internal standard with the stationary phase, potentially minimizing the retention time difference.[1]

• Action: Alter the mobile phase pH. For ionizable compounds, changing the pH can affect their ionization state and hydrophobicity, which may influence the degree of separation between the deuterated and non-deuterated forms.[1]

• Action: Adjust the column temperature. Temperature can influence the interactions between the analytes and the stationary phase. Experiment with incremental changes (e.g., ± 5-10°C) to find a temperature that minimizes the shift while maintaining good peak shape.[1]

• Action: If complete co-elution cannot be achieved through method optimization, consider using a column with lower resolving power.[3][4] This can help to merge the two peaks, ensuring that both the analyte and the internal standard experience the same matrix effects.[3]

Experimental Protocols

Protocol 1: Systematic Evaluation of Mobile Phase Composition

Objective: To determine the optimal mobile phase composition to minimize the chromatographic shift.

Methodology:

• Initial Conditions: Record the retention times of the analyte and the deuterated internal standard using your current analytical method.

• Vary Organic Solvent Percentage: Prepare a series of mobile phases with slightly different organic solvent concentrations (e.g., ± 2-5% from the original method).[1]

• Inject and Analyze: For each mobile phase composition, inject a standard solution containing both the analyte and the deuterated internal standard.

• Measure and Compare: Calculate the difference in retention time (ΔRT) between the analyte and the internal standard for each condition.

• Select Optimal Composition: Choose the mobile phase composition that results in the smallest ΔRT while maintaining acceptable peak shape and resolution from other sample components.

Protocol 2: Assessment of Column Temperature Effects

Objective: To evaluate the impact of column temperature on the chromatographic shift.

Methodology:

• Set Initial Temperature: Use your current method's column temperature as the starting point.

• Vary Temperature: Increase and decrease the column temperature in increments of 5-10°C.[1]

• Equilibrate and Inject: Allow the column to fully equilibrate at each new temperature before injecting the standard solution.

• Analyze and Compare: Measure the ΔRT at each temperature.

• Select Optimal Temperature: Choose the temperature that minimizes the chromatographic shift while ensuring good peak shape and resolution.[1]

Data Presentation

Table 1: Illustrative Impact of Method Modifications on Retention Time (RT) Shift

Parameter	Condition	Analyte RT (min)	Deuterated IS RT (min)	ΔRT (min)	Peak Shape
Mobile Phase	40% Acetonitrile	5.25	5.18	0.07	Symmetrical
42% Acetonitrile	5.10	5.05	0.05	Symmetrical
38% Acetonitrile	5.42	5.33	0.09	Symmetrical
Temperature	35°C	5.10	5.05	0.05	Symmetrical
40°C	4.95	4.91	0.04	Symmetrical
30°C	5.28	5.22	0.06	Symmetrical
pH	3.0	5.10	5.05	0.05	Symmetrical
3.5	5.02	4.98	0.04	Symmetrical
2.5	5.18	5.12	0.06	Symmetrical

This table provides example data to illustrate how systematic changes in chromatographic conditions can influence the retention time difference between an analyte and its deuterated internal standard.

Visualizations

Caption: A troubleshooting workflow for identifying and resolving chromatographic shifts of deuterated internal standards.

Caption: The causal pathway from deuterium substitution to potential inaccuracies in quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Hydroxyprogesterone Caproate (17-OHPC) Sample Extraction

Welcome to the technical support center for Hydroxyprogesterone Caproate (17-OHPC) sample extraction. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to optimize the recovery of 17-OHPC from various biological matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting Hydroxyprogesterone Caproate?

A1: The two most prevalent and effective methods for extracting 17-OHPC from biological matrices like plasma are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[1][2]

• Solid-Phase Extraction (SPE): This is a highly utilized method that offers excellent sample cleanup and concentration, leading to high recovery rates.[3][4] The Oasis HLB cartridge is frequently cited as a reliable choice for 17-OHPC extraction.[1][3][4][5] SPE is particularly effective at removing water-soluble materials and minimizing matrix effects, which is crucial for sensitive analytical techniques like LC-MS/MS.[1][3]

• Liquid-Liquid Extraction (LLE): LLE is a classic extraction technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous sample and an organic solvent.[6][7] For non-polar compounds like 17-OHPC, solvents such as acetonitrile (B52724), n-hexane, and methanol (B129727) are often used.[2][8]

Q2: My 17-OHPC recovery is consistently low. What are the potential causes?

A2: Low recovery is a common issue that can stem from several factors in your extraction protocol. For SPE, potential causes include improper sorbent conditioning, incorrect sample pH, using a sample loading solvent that is too strong, or incomplete elution.[9][10][11] In LLE, low recovery can be due to an inappropriate solvent choice, suboptimal solvent-to-sample ratio, or insufficient mixing.[6]

Q3: How can I reduce matrix effects in my LC-MS/MS analysis of 17-OHPC?

A3: Matrix effects, such as ion suppression, can significantly impact the accuracy of LC-MS/MS results.[12] Effective sample preparation is key to minimizing these effects. Using a robust SPE protocol, like one with an Oasis HLB cartridge, has been shown to effectively reduce ion suppression for 17-OHPC.[1][3] Additionally, optimizing chromatographic separation to ensure 17-OHPC elutes away from co-eluting matrix components is a critical strategy.[12]

Q4: What is a suitable internal standard for 17-OHPC analysis?

A4: Medroxyprogesterone acetate (B1210297) (MPA) is frequently used as an internal standard in published methods for the quantification of 17-OHPC.[1][3][4] MPA is structurally similar to 17-OHPC and behaves similarly during extraction and ionization, making it an excellent choice to correct for variability in the analytical process.

Troubleshooting Guide: Low or Inconsistent Recovery

Low or inconsistent recovery is one of the most frequent challenges in sample extraction. The following guide and flowchart are designed to help you systematically identify and resolve the root cause of this issue.

Initial Troubleshooting Steps

• Fraction Collection: The first and most critical step is to determine where the analyte is being lost. During your SPE procedure, collect and analyze each fraction: the flow-through (load), the wash eluent, and the final elution fraction.[9] This will pinpoint the step where 17-OHPC is being lost.

• Review Protocol: Carefully re-examine your entire protocol. Even minor deviations in solvent volumes, pH, or mixing times can lead to significant variations in recovery.

Troubleshooting Flowchart

The following diagram illustrates a logical workflow for troubleshooting low recovery in Solid-Phase Extraction.

Caption: Troubleshooting workflow for low recovery in SPE.

Experimental Protocols

Below are detailed methodologies for Solid-Phase Extraction and Liquid-Liquid Extraction adapted from validated, published methods.

Protocol 1: Solid-Phase Extraction (SPE) of 17-OHPC from Human Plasma

This protocol is based on methodologies that have demonstrated high recovery rates for 17-OHPC.[1][4][5]

Materials:

• Oasis HLB 1 cc (30 mg) or 3 cc extraction cartridges

• Human plasma

• Methanol (HPLC grade)

• Water (HPLC grade)

• Internal Standard (IS): Medroxyprogesterone acetate (MPA) solution (e.g., 1 µg/mL in methanol)

• Vortex mixer

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment:

  • Thaw plasma samples at room temperature.

  • In a polypropylene (B1209903) tube, pipette 400 µL of plasma.

  • Add 25 µL of the internal standard solution (MPA).

  • Add 1 mL of water and vortex for 30 seconds.

• SPE Cartridge Conditioning:

  • Place Oasis HLB cartridges on the vacuum manifold.

  • Condition the cartridges by passing 1 mL of methanol, followed by 1 mL of water. Do not allow the sorbent to dry out between steps.

• Sample Loading:

  • Load the entire pre-treated plasma sample onto the conditioned cartridge.

  • Apply a gentle vacuum to pass the sample through the sorbent at a slow, steady rate (approx. 1-2 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 50% methanol in water to remove polar interferences.

• Elution:

  • Elute the 17-OHPC and IS from the cartridge with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluent to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water) and vortex thoroughly.

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial and inject it into the LC-MS/MS system.

Caption: Workflow for Solid-Phase Extraction of 17-OHPC.

Protocol 2: Liquid-Liquid Extraction (LLE) of 17-OHPC

This is a general protocol for LLE that can be optimized for your specific matrix.

Materials:

• Plasma sample

• Extraction Solvent: Acetonitrile with 1% acetic acid[2]

• Defatting Solvent: n-hexane[2]

• Centrifuge

• Vortex mixer

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment:

  • Pipette 500 µL of plasma into a glass centrifuge tube.

  • Add the internal standard.

• Extraction:

  • Add 2 mL of acetonitrile with 1% acetic acid.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube.

• Defatting (Optional but Recommended):

  • Add 1 mL of n-hexane to the supernatant.

  • Vortex for 1 minute.

  • Allow the layers to separate (or centrifuge briefly).

  • Discard the upper n-hexane layer, which contains lipids.

• Evaporation and Reconstitution:

  • Evaporate the acetonitrile layer to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

Quantitative Data Summary

The following tables summarize recovery data from published studies, providing a benchmark for what can be achieved with optimized extraction methods.

Table 1: 17-OHPC Recovery using Solid-Phase Extraction (SPE)

Concentration (ng/mL)	Mean Recovery (%)	Reference
5	97.1	[3][4]
10	92.6	[3][4]
50	88.7	[3][4]

This data was obtained using an Oasis HLB SPE cartridge and analysis by LC-MS/MS.

Table 2: Recovery of Analytes in a Multi-residue Method using LLE

Analyte	Spiking Level (mg/kg)	Mean Recovery (%)	Reference
17-OHPC	0.005 - 0.02	68 - 117	[2]
Naproxen	0.005 - 0.02	68 - 117	[2]
Methyltestosterone	0.005 - 0.02	68 - 117	[2]

This data demonstrates the variable but generally acceptable recovery for 17-OHPC in a complex extraction from aquatic food products using an acetonitrile/n-hexane LLE method.[2]

References

• 1. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics of Hydroxyprogesterone Caproate and its Primary Metabolites during Pregnancy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. ftp.uspbpep.com [ftp.uspbpep.com]
• 9. youtube.com [youtube.com]
• 10. specartridge.com [specartridge.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. longdom.org [longdom.org]

Addressing ion suppression in the analysis of synthetic progestins

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address ion suppression in the analysis of synthetic progestins by liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in the analysis of synthetic progestins?

A1: Ion suppression is a type of matrix effect that occurs in liquid chromatography-mass spectrometry (LC-MS) analysis. It is the reduction in the ionization efficiency of the target analyte, in this case, a synthetic progestin, due to the presence of co-eluting compounds from the sample matrix.[1][2][3] This leads to a decreased detector response for the analyte, which can negatively impact the accuracy, precision, and sensitivity of the analytical method.[1][4] Given that synthetic progestins are often analyzed in complex biological matrices like plasma or serum, which contain high levels of endogenous components such as phospholipids (B1166683) and proteins, ion suppression is a significant challenge that can lead to unreliable quantitative results.[2]

Q2: How can I determine if ion suppression is affecting my synthetic progestin analysis?

A2: A common method to identify ion suppression is the post-column infusion experiment.[5][6] In this technique, a constant flow of a standard solution of the synthetic progestin is introduced into the LC eluent after the analytical column and before the mass spectrometer's ion source. This creates a stable baseline signal for the analyte. A blank sample extract (from the same matrix as the samples) is then injected onto the LC column. Any drop in the stable baseline signal indicates the elution of interfering compounds from the matrix that are causing ion suppression.[5][6] Another approach is to compare the peak area of an analyte in a standard solution prepared in a pure solvent versus one prepared in a matrix extract. A significantly lower peak area in the matrix extract suggests the presence of ion suppression.[1]

Q3: What are the primary causes of ion suppression in LC-MS analysis of progestins?

A3: The primary causes of ion suppression are co-eluting matrix components that interfere with the ionization process in the MS source.[1][2] In the analysis of synthetic progestins from biological samples, common culprits include:

• Phospholipids: These are abundant in plasma and serum and are notorious for causing ion suppression in electrospray ionization (ESI).[7]

• Salts and Buffers: Non-volatile salts from the sample or mobile phase can build up in the ion source and reduce ionization efficiency.[2][8]

• Endogenous Steroids and Metabolites: High concentrations of other steroids or their metabolites in the sample can compete with the synthetic progestins for ionization.

• Exogenous Contaminants: Plasticizers and other contaminants introduced during sample preparation can also lead to ion suppression.[4]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting and mitigating ion suppression in your synthetic progestin analysis.

Problem: Low signal intensity or poor sensitivity for my synthetic progestin.

This could be a result of ion suppression from the sample matrix. The following workflow can help you diagnose and resolve the issue.

Caption: A workflow for troubleshooting low signal intensity due to ion suppression.

Solutions and Mitigation Strategies

If ion suppression is confirmed, consider the following strategies, starting with sample preparation, which is often the most effective approach.[2][9]

1. Optimization of Sample Preparation

The goal of sample preparation is to remove interfering matrix components before LC-MS analysis.[2][4]

• Solid Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples and removing phospholipids and other interferences.[2][10]

• Liquid-Liquid Extraction (LLE): LLE can also provide a clean extract and is effective at removing many interfering substances.[2][9]

• Protein Precipitation (PPT): While simple and fast, PPT is less effective at removing phospholipids and may result in significant ion suppression compared to SPE or LLE.[1]

Data Presentation: Comparison of Sample Preparation Techniques

The following table provides a qualitative and representative quantitative comparison of common sample preparation techniques for their effectiveness in reducing matrix effects and improving analyte recovery.

Sample Preparation Technique	Relative Matrix Effect Reduction	Analyte Recovery	Typical Application
Protein Precipitation (PPT)	Low	Good	High-throughput screening
Liquid-Liquid Extraction (LLE)	Medium to High	Good to Excellent	Cleaner extracts than PPT
Solid Phase Extraction (SPE)	High	Excellent	Most effective for complex matrices

2. Chromatographic Optimization

If sample preparation alone is insufficient, optimizing the chromatographic separation can help move the synthetic progestin peak away from regions of ion suppression.[1][5]

• Modify the Gradient: Adjusting the mobile phase gradient can alter the elution times of both the analyte and interfering compounds.

• Change the Column: Using a column with a different stationary phase chemistry can improve the separation of the analyte from matrix components.

• Employ UPLC/UHPLC: Ultra-high performance liquid chromatography can provide better resolution and narrower peaks, which may help separate the analyte from interferences.

3. Mass Spectrometry Parameter Optimization

Adjusting the MS parameters can sometimes mitigate ion suppression.

• Change Ionization Source: Atmospheric pressure chemical ionization (APCI) is often less susceptible to ion suppression than electrospray ionization (ESI).[1][11]

• Switch Ionization Polarity: If your analyte can be ionized in both positive and negative mode, switching the polarity might eliminate the interference from certain matrix components.[1][11]

Experimental Protocols

Below are generalized experimental protocols for common sample preparation techniques used in the analysis of synthetic progestins.

Protocol 1: Solid Phase Extraction (SPE) for Synthetic Progestins from Plasma

This protocol is a general guideline and should be optimized for the specific analyte and matrix.

• Condition the SPE Cartridge:

  • Wash a C18 SPE cartridge sequentially with 1 mL of methanol (B129727) followed by 1 mL of deionized water. Do not allow the cartridge to dry.

• Sample Pre-treatment:

  • To 500 µL of plasma, add an internal standard.

  • Add 500 µL of 4% phosphoric acid in water and vortex to mix. This step helps to disrupt protein binding.

• Load the Sample:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1 mL/min).

• Wash the Cartridge:

  • Wash the cartridge with 1 mL of 20% methanol in water to remove polar interferences.

• Elute the Analyte:

  • Elute the synthetic progestin with 1 mL of methanol or acetonitrile (B52724) into a clean collection tube.

• Evaporate and Reconstitute:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase and inject it into the LC-MS system.

Protocol 2: Liquid-Liquid Extraction (LLE) for Synthetic Progestins from Plasma

This protocol provides a general procedure for LLE.

• Sample Preparation:

  • To 500 µL of plasma in a glass tube, add the internal standard.

• Extraction:

  • Add 2 mL of an appropriate organic solvent (e.g., methyl tert-butyl ether or a mixture of hexane (B92381) and ethyl acetate).

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Isolate the Organic Layer:

  • Carefully transfer the upper organic layer to a clean tube.

• Evaporate and Reconstitute:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase for LC-MS analysis.

Visualization of Ion Suppression Mechanism

The following diagram illustrates the process of ion suppression in an electrospray ionization source.

Caption: Mechanism of ion suppression in an ESI source.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 4. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 8. zefsci.com [zefsci.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. brighamandwomens.org [brighamandwomens.org]
• 11. providiongroup.com [providiongroup.com]

Technical Support Center: Deuterium-Hydrogen Back-Exchange in Steroid Analysis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and mitigating deuterium-hydrogen (H/D) back-exchange issues during the quantitative analysis of steroids using deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What is deuterium-hydrogen back-exchange in the context of steroid analysis?

A1: Deuterium-hydrogen back-exchange is an undesirable chemical reaction where deuterium (B1214612) atoms on a deuterated internal standard are replaced by hydrogen atoms from the surrounding environment, such as the sample matrix or the LC-MS mobile phase. This can lead to a decrease in the signal of the deuterated internal standard and an increase in the signal of the unlabeled analyte, compromising the accuracy of quantification.

Q2: Why is back-exchange a concern in quantitative steroid analysis?

A2: The primary concern is the potential for inaccurate and unreliable results. If the deuterated internal standard loses its deuterium label, its concentration can be underestimated, leading to an overestimation of the native analyte's concentration. This can have significant implications in clinical diagnostics, pharmacokinetic studies, and anti-doping analysis.

Q3: What are the primary factors that influence the rate of H/D back-exchange?

A3: The rate of back-exchange is primarily influenced by several experimental parameters:

• pH: Both acidic and basic conditions can catalyze H/D exchange. The minimum rate of exchange for many compounds is typically observed in a slightly acidic pH range.

• Temperature: Higher temperatures accelerate the rate of exchange reactions.

• Solvent Composition: Protic solvents, such as water and methanol, are sources of hydrogen and can facilitate back-exchange.

• Position of the Deuterium Label: The stability of the deuterium label is highly dependent on its position within the steroid's molecular structure. Labels on or near certain functional groups are more susceptible to exchange.

Q4: Are there alternatives to using deuterated internal standards to avoid back-exchange issues?

A4: Yes, using internal standards labeled with stable isotopes like Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N) is a preferred alternative to circumvent back-exchange problems.[1] These isotopes are not susceptible to exchange under typical analytical conditions. However, the synthesis of ¹³C or ¹⁵N labeled steroids can be more complex and expensive.[1]

Troubleshooting Guide

This guide addresses common issues encountered during steroid analysis that may be related to deuterium-hydrogen back-exchange.

Issue 1: Decreasing signal of the deuterated internal standard over an analytical run.

• Possible Cause: The internal standard is undergoing back-exchange in the autosampler or on the analytical column.

• Troubleshooting Steps:

  • Evaluate Autosampler Stability:

    • Prepare a set of samples and keep them in the autosampler.

    • Inject the samples at regular intervals over a prolonged period (e.g., 24 hours).

    • A consistent decrease in the internal standard's peak area over time indicates instability in the autosampler.

  • Solutions:

    • Maintain the autosampler at a low temperature (e.g., 4°C).

    • Minimize the residence time of samples in the autosampler before injection.

    • Ensure the sample solvent is aprotic or has a pH that minimizes exchange.

Issue 2: Appearance or increase of a peak at the retention time and m/z of the unlabeled analyte in a sample containing only the deuterated internal standard.

• Possible Cause: The deuterated internal standard is converting to the unlabeled analyte via back-exchange.

• Troubleshooting Steps:

  • Confirm Back-Exchange:

    • Incubate a solution of the deuterated internal standard in the mobile phase at room temperature.

    • Analyze the solution at different time points and monitor for the appearance and increase of the unlabeled analyte's signal.

  • Solutions:

    • Optimize the mobile phase pH to be in the range of minimum exchange (typically slightly acidic for many compounds).

    • Reduce the temperature of the analytical column.

    • Shorten the LC gradient to reduce the analysis time.

Issue 3: Poor reproducibility and accuracy of quantitative results.

• Possible Cause: Inconsistent back-exchange between samples, calibrators, and quality controls.

• Troubleshooting Steps:

  • Review Sample Handling and Preparation:

    • Ensure consistent timing for all sample preparation steps.

    • Maintain a consistent temperature throughout the sample preparation process.

    • Use the same solvent composition for all samples, calibrators, and QCs.

  • Solutions:

    • Implement a strict and standardized sample preparation protocol.

    • Automate sample preparation steps where possible to improve consistency.

    • Consider using a ¹³C-labeled internal standard if back-exchange issues persist.

Quantitative Data Summary

Factor	Condition	Relative Impact on Back-Exchange Rate	Recommendations for Minimization
pH of Mobile Phase	Basic (pH > 7)	High	Avoid basic mobile phases.
Neutral (pH ≈ 7)	Moderate	Use if required by chromatography, but be aware of potential exchange.
Acidic (pH < 4)	Low	Optimal for minimizing back-exchange for many compounds.
Temperature	Ambient/Elevated	High	Maintain low temperatures (e.g., 4°C) for sample storage and analysis.
Refrigerated (4°C)	Low	Recommended for autosampler and column compartment.
Solvent	Protic (e.g., Water, Methanol)	High	Minimize exposure time to protic solvents.
Aprotic (e.g., Acetonitrile)	Low	Use aprotic solvents for sample reconstitution and storage when possible.
Label Position	Near Carbonyl Groups	High	Select internal standards with deuterium labels on stable positions.
On Aromatic Rings	Low	Deuterium on aromatic rings is generally more stable.
Analysis Time	Long Gradient	High	Use shorter LC gradients to reduce the time the analyte is in the mobile phase.
Short Gradient	Low	Optimize for a balance between chromatographic resolution and analysis time.

Experimental Protocols

Protocol for Minimizing Back-Exchange in Steroid Analysis

This protocol outlines the key steps to minimize H/D back-exchange during the LC-MS/MS analysis of steroids using deuterated internal standards.

1. Sample Preparation:

• Solvent Selection: Whenever possible, perform the final reconstitution of the sample extract in a solvent with a low protic content (e.g., high percentage of acetonitrile).

• pH Control: If an aqueous solvent is necessary, ensure it is buffered or acidified to a pH that is optimal for the stability of the deuterated standard.

• Temperature Control: Perform all sample preparation steps at low temperatures (e.g., on an ice bath) to reduce the rate of potential back-exchange.

2. LC-MS/MS Analysis:

• Mobile Phase Optimization:

  • Use a mobile phase with a slightly acidic pH (e.g., containing 0.1% formic acid). Avoid basic mobile phases.

  • Verify the stability of the deuterated internal standard in the final mobile phase composition by incubating a solution and analyzing it over time.

• Temperature Control:

  • Maintain the autosampler at a low temperature (e.g., 4°C).

  • Use a column oven set to a low temperature that still provides adequate chromatographic performance.

• Chromatographic Method:

  • Develop a rapid LC gradient to minimize the time the deuterated standard is exposed to the protic mobile phase.

  • Ensure the deuterated internal standard co-elutes with the unlabeled analyte to compensate for any on-column exchange.

3. Method Validation:

• Stability Assessment: As part of the method validation, perform a thorough evaluation of the deuterated internal standard's stability in the sample matrix and analytical solutions under various storage and handling conditions (e.g., bench-top stability, freeze-thaw stability, and autosampler stability).

• Cross-analyte Interference: Analyze a high concentration of the deuterated internal standard to ensure that its contribution to the unlabeled analyte's signal (due to isotopic impurity or back-exchange) is minimal and within acceptable limits (typically less than 5% of the analyte's response at the lower limit of quantification).

Visualizations

Caption: Troubleshooting workflow for deuterium back-exchange issues.

Caption: Experimental workflow to minimize back-exchange.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Enhancing Hydroxyprogesterone Caproate (HPC) Detection

Welcome to the technical support center for the analysis of Hydroxyprogesterone (B1663944) Caproate (17-OHPC). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the sensitive detection of HPC.

Troubleshooting Guides

This section provides solutions to common issues encountered during the analysis of Hydroxyprogesterone Caproate using various analytical techniques.

High-Performance Liquid Chromatography (HPLC-UV)

Question/Issue	Possible Cause(s)	Suggested Solution(s)
Poor peak shape (tailing or fronting)	1. Column degradation.2. Incompatible mobile phase pH.3. Sample overload.4. Presence of interfering substances in the sample.	1. Replace the HPLC column.2. Adjust the mobile phase pH to ensure the analyte is in a single ionic form.3. Reduce the injection volume or dilute the sample.4. Improve the sample preparation method to remove interfering compounds.
Inconsistent retention times	1. Fluctuation in mobile phase composition.2. Inconsistent column temperature.3. Air bubbles in the pump.4. Column aging.	1. Ensure proper mixing and degassing of the mobile phase.2. Use a column oven to maintain a constant temperature.3. Purge the pump to remove air bubbles.4. Replace the column if it has reached the end of its lifespan.
Low sensitivity/Poor signal-to-noise ratio	1. Low concentration of HPC in the sample.2. Suboptimal detection wavelength.3. High background noise from the mobile phase or detector.	1. Concentrate the sample using solid-phase extraction (SPE).2. Set the UV detector to the wavelength of maximum absorbance for HPC (around 242 nm).[1][2]3. Use high-purity solvents for the mobile phase and ensure the detector lamp is in good condition.
Ghost peaks appearing in the chromatogram	1. Carryover from a previous injection.2. Contamination in the mobile phase or sample solvent.	1. Implement a needle wash step between injections.2. Use fresh, high-purity solvents.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Question/Issue	Possible Cause(s)	Suggested Solution(s)
Low signal intensity or no signal	1. Poor ionization of HPC.2. Ion suppression from the sample matrix.3. Incorrect mass transition settings.4. Clogged mass spectrometer interface.	1. Optimize the electrospray ionization (ESI) source parameters (e.g., spray voltage, gas flow, temperature).[3]2. Improve sample cleanup to remove matrix components. Dilute the sample if possible.3. Verify the precursor and product ion m/z values for HPC (e.g., 429.2 → 313.1).[3][4]4. Clean the mass spectrometer's ion source and transfer optics.
High background noise	1. Contaminated mobile phase or LC system.2. Electrical noise.3. Co-eluting isobaric interferences.	1. Use high-purity solvents and flush the LC system thoroughly.2. Ensure proper grounding of the instrument.3. Optimize chromatographic separation to resolve HPC from interfering compounds.
Inconsistent results/Poor reproducibility	1. Variability in sample preparation.2. Matrix effects varying between samples.3. Instability of HPC in the prepared samples.	1. Standardize the sample preparation protocol and use an internal standard.[3][4]2. Use a stable isotope-labeled internal standard to compensate for matrix effects.3. Analyze samples as soon as possible after preparation or store them at appropriate conditions (e.g., -20°C).[5]
Overestimation of analyte concentration	1. In-source breakdown of conjugated metabolites.[6]	1. Optimize chromatographic separation to separate the parent drug from its metabolites.[6]

Immunoassays

Question/Issue	Possible Cause(s)	Suggested Solution(s)
Falsely elevated results	1. Cross-reactivity of the antibody with other steroids or metabolites.[4]	1. Use a more specific monoclonal antibody if available.2. Confirm results with a more specific method like LC-MS/MS.
Low sensitivity	1. Insufficient antibody-antigen binding.2. Inappropriate incubation time or temperature.	1. Optimize the assay conditions (e.g., buffer pH, ionic strength).2. Follow the manufacturer's protocol for incubation parameters.
High inter-assay variability	1. Inconsistent reagent preparation.2. Pipetting errors.3. Variation in incubation conditions.	1. Prepare fresh reagents for each assay and ensure proper mixing.2. Calibrate pipettes regularly.3. Use a temperature-controlled incubator.

Frequently Asked Questions (FAQs)

Q1: Which detection method is the most sensitive for Hydroxyprogesterone Caproate?

A1: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is generally the most sensitive and specific method for the detection of HPC, with a lower limit of quantification (LLOQ) reported as low as 0.5 ng/mL in human plasma.[3][5] Immunoassays can also be sensitive, but they may lack the specificity of LC-MS/MS due to potential cross-reactivity with other steroids.[4] HPLC-UV is less sensitive than LC-MS/MS.[3]

Q2: What are the common sources of interference in HPC analysis?

A2: For LC-MS/MS, common sources of interference include endogenous compounds in the biological matrix that can cause ion suppression, as well as co-administered drugs and their metabolites.[6] In immunoassays, interference can arise from cross-reactivity with structurally similar steroids.[4][7] For HPLC-UV, compounds that absorb at the same wavelength as HPC can interfere with its detection.

Q3: How can I improve the recovery of HPC from my samples?

A3: Solid-phase extraction (SPE) is a commonly used and effective method for extracting HPC from biological matrices like plasma, with reported recoveries of over 88%.[3][5] Optimizing the SPE protocol, including the choice of sorbent and elution solvent, can help maximize recovery.

Q4: What internal standard should I use for LC-MS/MS analysis of HPC?

A4: Medroxyprogesterone acetate (B1210297) (MPA) has been successfully used as an internal standard for the LC-MS/MS analysis of HPC.[3][4] A stable isotope-labeled version of HPC would be the ideal internal standard to correct for matrix effects and variations in instrument response.

Q5: What are the typical chromatographic conditions for HPC analysis by HPLC?

A5: A reversed-phase C18 column is commonly used for the separation of HPC.[1][3][4] The mobile phase typically consists of a mixture of methanol (B129727) and water or acetonitrile (B52724) and water, sometimes with a modifier like formic acid or ammonium (B1175870) hydroxide (B78521) to improve peak shape and ionization efficiency in LC-MS/MS.[1][3][4][5]

Quantitative Data Summary

The following table summarizes the quantitative data for different methods used in the detection of Hydroxyprogesterone Caproate.

Method	Matrix	LLOQ	Linearity Range	Recovery	Reference
LC-MS/MS	Human Plasma	0.5 ng/mL	0.5 - 50 ng/mL	88.7% - 97.1%	[3][5]
LC-MS/MS	Human Plasma	1 ng/mL	1 - 200 ng/mL	Not Reported	[4]
HPLC-UV	Pharmaceutical Formulation	1.25 µg/mL	1.25 - 50 µg/mL	≥ 92%	[2]

Experimental Protocols

Protocol 1: LC-MS/MS Detection of HPC in Human Plasma[3][4]

This protocol is a generalized procedure based on published methods.

1. Sample Preparation (Solid-Phase Extraction)

• To 400 µL of human plasma, add the internal standard (e.g., Medroxyprogesterone Acetate).

• Load the sample onto a pre-conditioned Oasis HLB extraction cartridge.

• Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water).

• Elute the analyte and internal standard with a stronger organic solvent (e.g., methanol).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

2. LC-MS/MS Conditions

• LC System: Agilent 1100 HPLC or equivalent.[1]

• Column: Waters C18 Symmetry analytical column (e.g., 3.5 μm, 2.1 × 150 mm).[3]

• Mobile Phase: A gradient of methanol and water (with 0.01% ammonium hydroxide or 0.1% formic acid).[4][5]

• Flow Rate: 0.2 - 0.3 mL/min.[4][5]

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Thermo Electron Finnigan TSQ Quantum Ultra).[3]

• Ionization Mode: Positive electrospray ionization (ESI).[3][4]

• Monitored Transitions (MRM):

  • HPC: m/z 429.2 → 313.1 and 429.2 → 271.1.[3]

  • Internal Standard (MPA): m/z 385.1 → 267.0.[3]

Protocol 2: HPLC-UV Detection of HPC in Pharmaceutical Injections[1]

This protocol is a generalized procedure based on published methods.

1. Sample Preparation

• Dilute the HPC injection solution with a suitable solvent (e.g., methanol) to a final concentration within the linear range of the assay (e.g., 50 µg/mL).

2. HPLC-UV Conditions

• HPLC System: Agilent 1100 HPLC with a variable wavelength detector or equivalent.[1]

• Column: Waters Symmetry C18 column (e.g., 5 μm, 4.6 × 250 mm).[1]

• Mobile Phase: Isocratic mixture of methanol and water (e.g., 80:20 v/v).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection Wavelength: 242 nm.[1]

• Injection Volume: 20 µL.[1]

Visualizations

Caption: Workflow for LC-MS/MS analysis of HPC in plasma.

Caption: Workflow for HPLC-UV analysis of HPC in injections.

Caption: Decision tree for selecting an HPC detection method.

References

• 1. Quality investigation of hydroxyprogesterone caproate active pharmaceutical ingredient and injection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Qualitative and quantitative measures of various compounded formulations of 17-hydroxyprogesterone caproate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. Hormone Immunoassay Interference: A 2021 Update - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Bioanalytical Methods for Progestins

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing interference in bioanalytical methods for progestins.

Troubleshooting Guides

This section offers solutions to common problems encountered during the analysis of progestins.

Problem: Inaccurate or Inconsistent Results in Immunoassays

Potential Cause	Recommended Action
Cross-reactivity with other steroids	Structurally similar endogenous or synthetic steroids can bind to the assay antibody, leading to falsely elevated results.[1] Action: 1. Review the cross-reactivity data for the specific immunoassay kit. 2. If significant cross-reactivity is suspected, consider sample purification steps like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) prior to analysis. 3. For definitive quantification, confirm results using a more specific method like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]
Matrix Effects	Components in the sample matrix (e.g., plasma, serum) such as steroid-binding proteins can interfere with the antibody-antigen binding.[1] Action: 1. Perform sample pre-treatment, such as protein precipitation followed by LLE or SPE. 2. Use a steroid displacement reagent to release progestins from binding proteins.
Heterophile Antibody Interference	The presence of human anti-animal antibodies in the sample can cross-link the capture and detection antibodies, causing erroneous results.[2] Action: 1. Analyze the sample with a different immunoassay platform that uses antibodies from a different species. 2. Use commercially available blocking tubes or reagents designed to neutralize heterophile antibodies. 3. Perform a serial dilution of the sample; a non-linear response upon dilution may indicate interference.[3]

Problem: Poor Sensitivity, Peak Shape, or Reproducibility in LC-MS/MS Analysis

Potential Cause	Recommended Action
Ion Suppression or Enhancement (Matrix Effects)	Co-eluting matrix components, particularly phospholipids (B1166683), can alter the ionization efficiency of the target progestin.[4] Action: 1. Implement a more rigorous sample preparation method to remove interfering substances (see --INVALID-LINK-- for a comparison of methods). 2. Optimize chromatographic conditions to separate the analyte from the interfering matrix components. 3. Use a stable isotope-labeled internal standard (SIL-IS) that co-elutes with the analyte to compensate for matrix effects.
Contamination of the LC-MS System	Buildup of non-volatile matrix components in the ion source or on the column can lead to signal drift and poor performance.[5] Action: 1. Regularly clean the ion source according to the manufacturer's instructions. 2. Use a divert valve to direct the early and late eluting, non-target portions of the chromatogram to waste. 3. Incorporate a guard column to protect the analytical column from strongly retained matrix components.
Inadequate Chromatographic Separation	Co-elution of isobaric compounds (molecules with the same nominal mass) can lead to inaccurate quantification. Action: 1. Optimize the mobile phase composition, gradient profile, and flow rate. 2. Evaluate different stationary phases (e.g., C18, phenyl-hexyl) to achieve better separation.
Non-Steroidal Drug Interferences	Certain co-administered drugs or their metabolites can interfere with the detection of progestins, even if they are not structurally similar. Action: 1. Review the patient's medication history. 2. If interference from a co-administered drug is suspected, develop chromatographic conditions to separate it from the target progestin.

Data Presentation

Comparison of Sample Preparation Techniques for Phospholipid Removal

Phospholipids are a major source of matrix effects in LC-MS/MS analysis. The following table summarizes the efficiency of different sample preparation techniques in removing phospholipids from plasma samples.

Sample Preparation Technique	Phospholipid Removal Efficiency	Advantages	Disadvantages
Protein Precipitation (PPT) with Acetonitrile	Low (~50%)[4]	Simple, fast, and inexpensive.[4]	High levels of residual phospholipids, leading to significant matrix effects.[6]
Liquid-Liquid Extraction (LLE)	Moderate to High	Can provide clean extracts if the solvent system is optimized.	Can be labor-intensive, may have lower analyte recovery for polar compounds, and can be difficult to automate.[7][8]
Solid-Phase Extraction (SPE)	High to Very High (>90%)	Provides cleaner extracts than PPT and LLE, can be automated for high-throughput analysis.[9][10]	Requires method development to select the appropriate sorbent and optimize wash and elution steps.
HybridSPE®-Phospholipid	Very High (>99%)[6]	Specifically targets and removes phospholipids, resulting in very clean extracts and minimal matrix effects.[6]	May be more expensive than other methods.
Captiva EMR—Lipid	Very High (>99%)[11]	High efficiency of phospholipid removal.[11]	Proprietary technology.

Data compiled from multiple sources.[4][6][7][8][9][10][11]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Progestin Analysis from Human Plasma

This protocol provides a general procedure for extracting progestins from plasma using a reversed-phase SPE cartridge.

• Cartridge Conditioning:

  • Pass 1 mL of methanol (B129727) through the SPE cartridge.

  • Pass 1 mL of deionized water through the cartridge. Do not allow the sorbent to dry.

• Sample Loading:

  • Pre-treat 0.5 mL of human plasma by adding an internal standard and vortexing.

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge.

  • Apply a slow, consistent flow using a vacuum manifold.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Apply a vacuum to dry the sorbent completely.

• Elution:

  • Elute the progestins from the cartridge with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase for LC-MS/MS analysis.

Protocol 2: Post-Extraction Spike Method for Quantifying Matrix Effects

This method is used to quantitatively assess the degree of ion suppression or enhancement caused by the sample matrix.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare progestin standards in a clean solvent (e.g., mobile phase) at low and high concentrations.

  • Set B (Post-Extraction Spiked Matrix): Obtain at least six different lots of blank biological matrix (e.g., plasma). Process these blank samples using the validated extraction procedure. After extraction, spike the resulting extracts with progestin standards to the same final concentrations as in Set A.

  • Set C (Pre-Extraction Spiked Matrix): Spike the blank biological matrix with progestin standards at the same low and high concentrations as in Set A before performing the extraction procedure.

• Analysis:

  • Analyze all three sets of samples by LC-MS/MS.

• Calculations:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Hormone Immunoassay Interference: A 2021 Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. myadlm.org [myadlm.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. zefsci.com [zefsci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. waters.com [waters.com]
• 9. Extraction methods for the removal of phospholipids and other endogenous material from a biological fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. agilent.com [agilent.com]

Reference Data & Comparative Studies

Validation of an LC-MS/MS Method for Hydroxyprogesterone Caproate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Hydroxyprogesterone Caproate in biological matrices. It offers a comparative analysis of different internal standards, with a focus on the theoretical and practical advantages of using a stable isotope-labeled internal standard, Hydroxyprogesterone Caproate-d11. The information presented is based on established bioanalytical method validation guidelines and published scientific literature.

Executive Summary

Accurate and precise quantification of Hydroxyprogesterone Caproate is crucial for pharmacokinetic and toxicokinetic studies. LC-MS/MS has emerged as the preferred analytical technique due to its high sensitivity and selectivity. The choice of internal standard is a critical factor in the development of a robust and reliable method. While various structural analogs can be used, a stable isotope-labeled internal standard, such as Hydroxyprogesterone Caproate-d11, is considered the gold standard. This is because it shares near-identical physicochemical properties with the analyte, ensuring it effectively compensates for variations in sample preparation, chromatography, and ionization. This guide presents typical validation parameters and experimental protocols to demonstrate the suitability of an LC-MS/MS method for its intended purpose.

Comparative Analysis of Internal Standards

The ideal internal standard co-elutes with the analyte and experiences the same degree of matrix effects.[1] A stable isotope-labeled internal standard like Hydroxyprogesterone Caproate-d11 is the most effective choice for mitigating analytical variability.[1][2][3]

Internal Standard Type	Advantages	Disadvantages
Hydroxyprogesterone Caproate-d11 (Stable Isotope Labeled)	- Co-elutes with the analyte. - Experiences identical matrix effects.[3] - Compensates for variations in extraction recovery and ionization efficiency.[2] - Leads to higher accuracy and precision.[1]	- Higher cost. - Not always commercially available.[2]
Medroxyprogesterone Acetate (MPA) (Structural Analog)	- Readily available and cost-effective. - Can provide acceptable results if carefully validated.	- Different chromatographic retention time. - May not experience the same matrix effects as the analyte. - Differences in ionization efficiency can lead to inaccuracies.
Deuterated 17-hydroxyprogesterone (Structural Analog)	- Closer structural similarity to the analyte than MPA.	- Still possesses different chemical properties that can affect chromatography and ionization. - May not fully compensate for matrix effects.

Experimental Protocols

A validated LC-MS/MS method is essential for reliable bioanalysis.[4] The following protocols are representative of a typical validation process for Hydroxyprogesterone Caproate in human plasma, in accordance with FDA and ICH M10 guidelines.[5][6]

Sample Preparation: Solid Phase Extraction (SPE)

• To 200 µL of plasma, add 25 µL of working internal standard solution (Hydroxyprogesterone Caproate-d11).

• Vortex mix for 30 seconds.

• Load the entire sample onto a pre-conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol (B129727) in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A C18 analytical column (e.g., 50 x 2.1 mm, 2.6 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • Hydroxyprogesterone Caproate: To be determined empirically

  • Hydroxyprogesterone Caproate-d11: To be determined empirically

Method Validation Parameters and Typical Performance Data

The following tables summarize the key validation parameters and their typical acceptance criteria, along with representative data from published LC-MS/MS methods for Hydroxyprogesterone Caproate.

Table 1: Linearity and Sensitivity

Parameter	Acceptance Criteria	Typical Performance
Calibration Curve Range	Correlation coefficient (r²) ≥ 0.99	0.5 - 200 ng/mL
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10; Accuracy within ±20%; Precision ≤ 20%	0.5 ng/mL

Table 2: Accuracy and Precision

Quality Control Sample	Acceptance Criteria (Accuracy)	Acceptance Criteria (Precision, %CV)	Typical Performance (Accuracy)	Typical Performance (Precision, %CV)
Low QC	± 15% of nominal	≤ 15%	95 - 105%	< 10%
Mid QC	± 15% of nominal	≤ 15%	97 - 103%	< 8%
High QC	± 15% of nominal	≤ 15%	98 - 102%	< 7%

Table 3: Recovery and Matrix Effect

Parameter	Acceptance Criteria	Typical Performance
Extraction Recovery	Consistent and reproducible	> 85%
Matrix Effect	Internal standard normalized matrix factor between 0.85 and 1.15	Within acceptable limits

Visualizations

Caption: A typical workflow for the analysis of Hydroxyprogesterone Caproate in plasma using LC-MS/MS.

Caption: The primary metabolic pathway of Hydroxyprogesterone Caproate.

References

• 1. benchchem.com [benchchem.com]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. jchps.com [jchps.com]
• 5. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? | Semantic Scholar [semanticscholar.org]
• 6. scispace.com [scispace.com]

A Head-to-Head Comparison: Hydroxyprogesterone Caproate-d11 vs. 13C-Labeled Internal Standards in Quantitative Bioanalysis

The ideal internal standard (IS) should exhibit identical chemical and physical properties to the analyte of interest, ensuring it behaves similarly during sample preparation, chromatography, and ionization. This allows for accurate correction of analytical variability. Stable isotope-labeled standards are the gold standard for mass spectrometry-based quantification, as their physicochemical properties are very similar to the unlabeled analyte. However, the choice between a deuterated (d11) and a carbon-13 (13C) labeled standard can significantly impact analytical performance.

Key Performance Characteristics: A Comparative Overview

The primary distinction between deuterated and 13C-labeled internal standards lies in their chromatographic behavior and potential for isotopic effects. 13C-labeled standards are generally considered the superior choice for assays demanding the highest accuracy and reliability due to their identical chromatographic behavior to the unlabeled analyte. This co-elution ensures the most effective compensation for matrix effects. Deuterated standards, while often more readily available and cost-effective, can sometimes exhibit slight chromatographic shifts, which may impact quantification in complex matrices.

A study comparing 13C- and 2H-labeled internal standards for the closely related compound 17α-hydroxyprogesterone (17OHP) found good agreement between the two, with no clinically significant bias when incorporated into their respective LC-MS/MS methods.[1] The slopes of the Passing-Bablok regression ranged from 0.98 to 1.00, and the average percentage differences were less than the optimal bias specification determined by biological variation.[1] This suggests that a well-validated deuterated internal standard can provide acceptable performance.

The following table summarizes the key performance parameters based on general principles and data from related compounds.

Parameter	Hydroxyprogesterone Caproate-d11 (Deuterated IS)	13C-Labeled Hydroxyprogesterone Caproate (13C IS)	Key Considerations
Chromatographic Co-elution	May exhibit a slight retention time shift, eluting slightly earlier than the native analyte.	Typically co-elutes perfectly with the native analyte.	Perfect co-elution is critical for accurate compensation of matrix effects that can vary across a chromatographic peak.
Matrix Effect Compensation	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the IS, potentially compromising accuracy.	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.	13C-IS is the preferred choice for complex biological matrices where significant matrix effects are anticipated.
Accuracy & Precision	Can provide high accuracy and precision with careful method validation. However, chromatographic shifts can introduce bias.	Generally provides higher accuracy and precision due to the elimination of chromatographic isotope effects.	For 17OHP, both 13C- and 2H-labeled IS showed good agreement, indicating that deuterated standards can perform well.[1]
Isotopic Stability	Risk of back-exchange of deuterium (B1214612) atoms for protons, although generally low for non-labile positions.	Highly stable with no risk of isotopic exchange.	Important for ensuring the integrity of the internal standard throughout the analytical process.
Commercial Availability & Cost	Generally more widely available and less expensive.	Availability is increasing, but can be more costly.	Practical considerations for routine high-throughput analysis.

Experimental Protocols

The following is a representative, detailed experimental protocol for the quantification of Hydroxyprogesterone Caproate in human plasma using a stable isotope-labeled internal standard by LC-MS/MS. This protocol is based on validated methods published in the scientific literature.[2][3]

Sample Preparation (Solid Phase Extraction - SPE)

• To 400 µL of human plasma, add 1 mL of water and 25 µL of the internal standard working solution (either Hydroxyprogesterone Caproate-d11 or 13C-labeled Hydroxyprogesterone Caproate at a concentration of 1000 ng/mL).[2]

• Vortex mix the samples.

• Condition an Oasis® HLB 1 cc (30 mg) extraction cartridge with 1 mL of methanol (B129727) followed by 1 mL of water under vacuum.[2]

• Load the entire sample solution onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 50% methanol.[2]

• Elute the analyte and internal standard with 1 mL of methanol.[2]

• Evaporate the eluent to dryness under a stream of air or nitrogen at approximately 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.[2]

• Inject 20 µL into the LC-MS/MS system.[2]

Liquid Chromatography (LC)

• Column: Waters C18 Symmetry analytical column (3.5 µm, 2.1 × 50 mm) with a C18 guard column.[2]

• Mobile Phase A: 5% methanol in water with 0.01% ammonium (B1175870) hydroxide.[2]

• Mobile Phase B: Methanol with 0.01% ammonium hydroxide.[2]

• Flow Rate: 0.3 mL/min.[2]

• Gradient:

  • Start with 65% B, hold for 2.5 min.[2]

  • Linearly increase to 97% B over 1.5 min, hold for 4.0 min.[2]

  • Return to initial conditions of 65% B and equilibrate for re-injection.[2]

• Total Run Time: Approximately 7 minutes.[2]

Mass Spectrometry (MS/MS)

• Instrument: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).[2]

• Scan Type: Multiple Reaction Monitoring (MRM).[2]

• MRM Transitions:

  • Hydroxyprogesterone Caproate: m/z 429.1 → 313.1.[2]

  • Hydroxyprogesterone Caproate-d11: (Predicted) m/z 440.1 → 324.1

  • 13C-labeled Hydroxyprogesterone Caproate (e.g., 13C6): (Predicted) m/z 435.1 → 319.1

• Key MS Parameters:

  • Capillary Voltage: 3.5 kV.[2]

  • Source Temperature: 100°C.[2]

  • Desolvation Temperature: 450°C.[2]

Data Presentation

The following tables present hypothetical but representative quantitative data to illustrate the potential performance differences between the two internal standards based on the principles discussed.

Table 1: Accuracy and Precision

QC Level	Hydroxyprogesterone Caproate-d11	13C-Labeled Hydroxyprogesterone Caproate
Accuracy (% Bias)	Precision (%RSD)
Low QC (5 ng/mL)	-8.5	6.2
Mid QC (50 ng/mL)	-5.1	4.8
High QC (150 ng/mL)	-3.9	3.5

Table 2: Matrix Effect Evaluation

Matrix Source	Hydroxyprogesterone Caproate-d11 (% Matrix Factor)	13C-Labeled Hydroxyprogesterone Caproate (% Matrix Factor)
Plasma Lot 1	88.7	99.2
Plasma Lot 2	92.1	101.5
Plasma Lot 3 (Hemolyzed)	75.3	98.6

Visualizations

The following diagrams illustrate the key concepts and workflows discussed in this guide.

References

• 1. Influence of isotopically labeled internal standards on quantification of serum/plasma 17α-hydroxyprogesterone (17OHP) by liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Hydroxyprogesterone Caproate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for the quantitative analysis of Hydroxyprogesterone Caproate (HPC). The performance characteristics of these two widely used analytical techniques are summarized based on data from published validation studies. This document is intended to assist researchers and drug development professionals in selecting the most appropriate analytical method for their specific application, whether for quality control of pharmaceutical formulations or for pharmacokinetic studies in biological matrices.

The following sections present a detailed comparison of the methods, including their performance metrics, experimental protocols, and a generalized analytical workflow.

Data Presentation: Performance Characteristics

The quantitative performance of HPLC-UV and LC-MS/MS methods for the analysis of Hydroxyprogesterone Caproate is summarized below. Table 1 provides data for the analysis of HPC in pharmaceutical dosage forms, typically injectable solutions, which is a common application for quality control. Table 2 presents the performance characteristics for the analysis of HPC in human plasma, a critical aspect of pharmacokinetic and bioequivalence studies.

Table 1: Comparison of Analytical Methods for Hydroxyprogesterone Caproate in Pharmaceutical Formulations

Performance Metric	HPLC-UV Method	LC-MS/MS Method
Linearity Range	0.25 µg/mL to 150 µg/mL[1]	Not explicitly reported for pharmaceutical formulations
Accuracy	98.9% to 100.1% of expected result[2]	Not explicitly reported for pharmaceutical formulations
Precision (%RSD)	≤ 0.6%[2]	Not explicitly reported for pharmaceutical formulations
Specificity	No interference from other peaks observed[2]	High specificity due to mass detection

Table 2: Comparison of Analytical Methods for Hydroxyprogesterone Caproate in Human Plasma

Performance Metric	HPLC-UV Method	LC-MS/MS Method 1	LC-MS/MS Method 2
Linearity Range	Not typically suitable for low concentrations in plasma	0.5 - 50 ng/mL[3]	1 - 200 ng/mL[4][5]
Lower Limit of Quantification (LLOQ)	Not applicable	0.5 ng/mL[3]	1 ng/mL[5]
Accuracy (% Bias)	Not applicable	< 6%[3]	Within 15% of nominal concentration[5]
Intra-day Precision (%CV)	Not applicable	1.4% to 16.7%[3]	< 15%[4][5]
Inter-day Precision (%CV)	Not applicable	4.6% to 14.2%[3]	< 15%[4][5]
Extraction Recovery	Not applicable	88.7% to 97.1%[3]	Information not provided

Experimental Protocols

Detailed methodologies for representative HPLC-UV and LC-MS/MS assays are provided below. These protocols are based on published, validated methods.

Stability-Indicating HPLC-UV Method for Injectable Formulations

This method is suitable for the quantification of Hydroxyprogesterone Caproate in oil-based injectable formulations and can be used for stability studies.[1]

• Instrumentation: High-Performance Liquid Chromatography system with a Diode Array Detector (DAD) or UV detector.

• Chromatographic Conditions:

  • Column: Sunfire C18 (150 x 4.6 mm, 5µm)

  • Mobile Phase: A gradient of Mobile Phase A (Water:Acetonitrile:Methanol (B129727), 40:30:30 v/v/v) and Mobile Phase B (Water:Acetonitrile:Methanol, 20:40:40 v/v/v).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 240 nm

  • Injection Volume: 20 µL

• Sample Preparation:

  • Accurately weigh a portion of the injectable formulation.

  • Dilute with a suitable solvent, such as methanol, to a final concentration within the linear range of the assay (e.g., 100 µg/mL).

  • Vortex and sonicate to ensure complete dissolution.

• Forced Degradation Studies: To establish the stability-indicating nature of the method, samples can be subjected to stress conditions such as acid and base hydrolysis, oxidation, and heat.[1][6]

LC-MS/MS Method for Quantification in Human Plasma

This method provides high sensitivity and selectivity for the determination of Hydroxyprogesterone Caproate in human plasma, making it ideal for pharmacokinetic studies.[3][4][5]

• Instrumentation: A Liquid Chromatography system coupled with a tandem mass spectrometer.

• Chromatographic Conditions (Example 1): [3]

  • Column: Waters C18 Symmetry (2.1 x 10 mm, 3.5 µm)

  • Mobile Phase: A gradient of Mobile Phase A (Acetonitrile with 0.1% formic acid) and Mobile Phase B (5% Acetonitrile in water with 0.1% formic acid).

  • Flow Rate: 0.2 mL/min

  • Total Run Time: 15 min

• Chromatographic Conditions (Example 2): [4][5]

  • Column: Waters C18 Symmetry (2.1 x 50 mm, 3.5 µm)

  • Mobile Phase: A gradient of Mobile Phase A (5% methanol in water with ammonium (B1175870) acetate (B1210297) and formic acid) and Mobile Phase B (methanol with ammonium acetate and formic acid).

  • Flow Rate: 0.3 mL/min

  • Total Run Time: 7 min

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Detection: Multiple Reaction Monitoring (MRM)

  • MRM Transitions for HPC: m/z 429.2 → 313.13 and 429.2 → 271.1[3]

  • Internal Standard (IS): Medroxyprogesterone Acetate (MPA) with MRM transition m/z 385.1 → 276[3]

• Sample Preparation (Solid-Phase Extraction - SPE):

  • To 400 µL of plasma, add an internal standard (e.g., Medroxyprogesterone Acetate).[4][5]

  • Perform a solid-phase extraction using an Oasis HLB extraction cartridge.[3][4][5]

  • Wash the cartridge to remove interferences.

  • Elute the analyte and internal standard with methanol.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase for injection.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the analytical methods described.

Caption: General analytical workflow for Hydroxyprogesterone Caproate.

Caption: Method selection logic for HPC analysis.

References

• 1. jmpas.com [jmpas.com]
• 2. arlok.com [arlok.com]
• 3. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous quantitation of 17alpha-hydroxyprogesterone caproate, 17alpha-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Guide to Inter-laboratory Comparison of Progestin Quantification Methods

For researchers, scientists, and drug development professionals, the accurate quantification of progestins is critical for a wide range of applications, from pharmacokinetic studies of contraceptive drugs to monitoring hormone replacement therapy. This guide provides an objective comparison of common analytical methods for progestin quantification, supported by experimental data, to aid in the selection of the most appropriate technique for a given research need. The primary methods discussed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Immunoassays (such as ELISA and RIA).

Data Presentation: Quantitative Comparison of Analytical Methods

The performance of analytical methods for progestin quantification can vary significantly. The following tables summarize key performance characteristics for various progestins using LC-MS/MS, the current benchmark for specificity and sensitivity. Data from immunoassays are also discussed, noting their variability.

Table 1: Performance Characteristics of LC-MS/MS Methods for Synthetic Progestin Quantification

Progestin	Lower Limit of Quantification (LLOQ) (ng/mL)	Inter-Assay Precision (% RSD)	Accuracy (%)
Dienogest	5	< 10	-3.7 to 11.3
Drospirenone	2	< 10	-3.7 to 11.3
Etonogestrel	1	< 10	-3.7 to 11.3
Gestodene	2	< 10	-3.7 to 11.3
Levonorgestrel	2	< 10	-3.7 to 11.3
Medroxyprogesterone Acetate	0.02	3.11 - 4.90	7.70 - 11.0
Norelgestromin	0.009	Not Reported	Not Reported
Norethindrone	0.009	5.45 - 8.22	4.80 - 10.2
Segesterone Acetate	0.009	Not Reported	Not Reported

Data compiled from single-laboratory validation studies. Inter-assay precision and accuracy can vary between laboratories.[1]

Table 2: Comparison of Progesterone (B1679170) Quantification by Immunoassay and LC-MS/MS

Method	Intra-Assay CV (%)	Inter-Assay CV (%)	Correlation with LC-MS/MS (r²)	Bias
Automated Immunoassay 1	< 10	< 10	Highly Correlated	Varies across progesterone pools
Automated Immunoassay 2	< 10	> 10	Highly Correlated	Varies across progesterone pools
Automated Immunoassay 3	> 10	< 10	Highly Correlated	Varies across progesterone pools
Automated Immunoassay 4	> 10	> 10	Highly Correlated	Varies across progesterone pools

CV: Coefficient of Variation. Data from a multicenter study comparing four different automated immunoassay analyzers to LC-MS/MS. This highlights the significant variability that can exist between different immunoassay platforms.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are representative protocols for the quantification of progestins by LC-MS/MS and ELISA.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for Multiple Progestin Quantification

This protocol is a generalized procedure based on common practices for the simultaneous quantification of multiple synthetic progestins in human plasma.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Objective: To extract progestins from the plasma matrix and remove interfering substances.

• Procedure:

  • To 500 µL of human plasma, add an internal standard solution (e.g., deuterated analogs of the target progestins).

  • Vortex mix the sample.

  • Load the sample onto an SPE cartridge (e.g., Oasis HLB).

  • Wash the cartridge with a weak solvent (e.g., 5% methanol (B129727) in water) to remove polar interferences.

  • Elute the progestins from the cartridge with a stronger solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a mobile phase-compatible solution (e.g., 50% methanol in water).

2. LC-MS/MS Analysis

• Objective: To separate and quantify the individual progestins.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer.

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column is commonly used.

  • Mobile Phase: A gradient elution using a mixture of water with a modifier (e.g., 0.1% formic acid) and an organic solvent (e.g., methanol or acetonitrile).

  • Flow Rate: Typically 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive or negative mode, depending on the progestin.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for each progestin and its internal standard.

3. Data Analysis

• Objective: To determine the concentration of each progestin in the samples.

• Procedure:

  • Generate a calibration curve by analyzing standards of known concentrations.

  • Calculate the peak area ratio of the analyte to its internal standard for both the standards and the unknown samples.

  • Determine the concentration of the progestins in the samples by interpolating their peak area ratios on the calibration curve.

Enzyme-Linked Immunosorbent Assay (ELISA) Protocol for Progesterone Quantification

This is a representative protocol for a competitive ELISA, a common format for small molecule quantification.

1. Reagent Preparation

• Prepare wash buffer, assay buffer, and standard dilutions of progesterone according to the kit manufacturer's instructions.

2. Assay Procedure

• Add a specified volume of standards, controls, and samples to the wells of a microplate pre-coated with an anti-progesterone antibody.

• Add a fixed amount of enzyme-labeled progesterone (conjugate) to each well. This will compete with the progesterone in the sample for binding to the antibody.

• Incubate the plate for a specified time (e.g., 1-2 hours) at room temperature to allow for competitive binding.

• Wash the plate multiple times with the wash buffer to remove any unbound reagents.

• Add a substrate solution to each well. The enzyme on the bound conjugate will convert the substrate into a colored product.

• Incubate for a short period to allow for color development.

• Add a stop solution to terminate the reaction.

• Read the absorbance of each well using a microplate reader at a specific wavelength (e.g., 450 nm).

3. Data Analysis

• Generate a standard curve by plotting the absorbance of the standards against their known concentrations. The absorbance will be inversely proportional to the concentration of progesterone.

• Determine the concentration of progesterone in the samples by interpolating their absorbance values on the standard curve.

Mandatory Visualization

Progestin Signaling Pathways

Progestins exert their biological effects through both classical (genomic) and non-classical (non-genomic) signaling pathways. The classical pathway involves the binding of progestins to intracellular progesterone receptors (PR-A and PR-B), which then act as transcription factors to regulate gene expression.[3][4][5] The non-classical pathways are initiated at the cell membrane and involve membrane-bound progesterone receptors (mPRs) and progesterone receptor membrane components (PGRMCs), leading to rapid cellular responses through second messenger cascades.[3][4][5]

Caption: Classical and non-classical progestin signaling pathways.

Experimental Workflow for Inter-laboratory Comparison

A well-structured inter-laboratory comparison study, also known as a round-robin or proficiency testing program, is essential for assessing the comparability and reliability of different analytical methods across various laboratories.

Caption: General workflow for an inter-laboratory comparison study.

References

• 1. Simultaneous online SPE-LC-MS/MS quantification of six widely used synthetic progestins in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Precision of progesterone measurements with the use of automated immunoassay analyzers and the impact on clinical decisions for in vitro fertilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Classical and Non-Classical Progesterone Signaling in Breast Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. What Do We Know about Classical and Non-Classical Progesterone Receptors in the Human Female Reproductive Tract? A Review - PubMed [pubmed.ncbi.nlm.nih.gov]

The Performance of Hydroxyprogesterone Caproate-d11 Versus a Structural Analog Internal Standard: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of therapeutic agents is paramount. In the bioanalytical workflow, the choice of an appropriate internal standard (IS) is a critical determinant of assay performance, directly impacting the reliability of pharmacokinetic and toxicokinetic data. This guide provides a detailed comparison of a stable isotope-labeled internal standard, Hydroxyprogesterone Caproate-d11 (HPC-d11), and a structural analog internal standard, Medroxyprogesterone Acetate (MPA), for the quantification of Hydroxyprogesterone Caproate (17-OHPC).

The ideal internal standard should mimic the analyte of interest throughout the entire analytical process, including sample extraction, chromatographic separation, and mass spectrometric detection, thereby compensating for any variability. Stable isotope-labeled internal standards are often considered the "gold standard" as their physicochemical properties are nearly identical to the analyte. Structural analog internal standards, while not identical, are selected for their similar chemical structure and behavior. This guide presents a side-by-side look at the performance of these two types of internal standards in the context of 17-OHPC analysis, supported by experimental data from published literature.

Comparative Performance Data

Table 1: Method Performance with Hydroxyprogesterone Caproate-d11 as Internal Standard

Performance Parameter	Result
Linearity Range	1 - 200 ng/mL
Correlation Coefficient (r²)	≥ 0.99
Inter-day Precision (%CV)	7.9% at 10 ng/mL
Intra-day Precision (%CV)	5.2% at 10 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL

Data collated from a population pharmacokinetics study of 17-OHPC.[1]

Table 2: Method Performance with Medroxyprogesterone Acetate (MPA) as Structural Analog Internal Standard

Performance Parameter	Result
Linearity Range	0.5 - 50 ng/mL
Correlation Coefficient (r²)	Not explicitly stated, but linearity was achieved
Inter-day Precision (%CV)	1.4% - 16.7%
Intra-day Precision (%CV)	7.9% - 13.0% (at 10 ng/mL)
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Recovery	88.7% - 97.1%

Data from a validated high-performance liquid chromatography-mass spectrometric assay for 17-OHPC in human plasma.[2][3]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical methods. Below are the experimental protocols for the quantification of 17-OHPC using both the deuterated and structural analog internal standards.

Method 1: Quantification of 17-OHPC using Hydroxyprogesterone Caproate-d11 Internal Standard

This method was employed in a population pharmacokinetics study of 17-OHPC.

• Sample Preparation: Blood samples were collected in 10 mL tubes containing ethylenediaminetetraacetic acid and centrifuged at 3500 g for 10 minutes within one hour of collection. The resulting plasma was separated and stored at -70°C until analysis.[1]

• Chromatography: High-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) was used for analysis.[1] Specific column, mobile phase, and gradient conditions were not detailed in the available literature.

• Mass Spectrometry: Tandem mass spectrometry was used for detection.[1] Specific ionization and transition parameters were not detailed in the available literature.

Method 2: Quantification of 17-OHPC using Medroxyprogesterone Acetate (MPA) Internal Standard

This method was developed and validated for the determination of 17-OHPC in human plasma.[2][3]

• Sample Preparation:

  • To 400 μL of plasma, 25 μL of MPA internal standard solution (1000 ng/mL) was added.

  • The sample was diluted with 1 mL of water.

  • Solid-phase extraction (SPE) was performed using an Oasis® HLB 1 cc (30 mg) extraction cartridge. The cartridge was pre-conditioned with methanol (B129727) and water.

  • The cartridge was washed with 1 mL of 50% methanol.

  • The analytes were eluted with methanol.[4]

• Chromatography:

  • HPLC System: Waters 2795 model.[4]

  • Column: Waters C18 Symmetry analytical column (3.5 μm, 2.1 × 50 mm) with a guard column.[4]

  • Mobile Phase: A gradient of [A] 5% methanol in water with 0.01% ammonium (B1175870) hydroxide (B78521) and [B] methanol with 0.01% ammonium hydroxide.[4]

  • Flow Rate: 0.3 mL/min.[4]

  • Run Time: 7 minutes.[4]

• Mass Spectrometry:

  • Instrument: Micromass Quattro Micro triple quadrupole mass spectrometer.[4]

  • Ionization: Positive electrospray ionization (ESI).[4]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[4]

  • MRM Transitions:

    • 17-OHPC: m/z 429.10 → 313.10[4]

    • MPA (IS): m/z 387.15 → 327.25[4]

Visualizing the Workflow and Rationale

To better understand the processes and the rationale behind the choice of internal standards, the following diagrams illustrate the bioanalytical workflow and the key differences between the two types of internal standards.

A generalized workflow for the bioanalytical quantification of 17-OHPC.

Key advantages and disadvantages of HPC-d11 versus a structural analog IS.

References

• 1. Hydroxyprogesterone Caproate-d11 | LGC Standards [lgcstandards.com]
• 2. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Bioanalytical Linearity, Precision, and Accuracy of Hydroxyprogesterone Caproate Assays

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of therapeutic compounds is paramount. This guide provides a detailed comparison of published analytical methods for the determination of 17-alpha-hydroxyprogesterone caproate (17-OHPC), a synthetic progestin used to reduce the risk of preterm birth. While the focus of this guide is on 17-OHPC, the methodologies presented are directly applicable to its deuterated analog, Hydroxyprogesterone Caproate-d11 (17-OHPC-d11), which is often used as an internal standard in mass spectrometry-based assays. The primary analytical technique discussed is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), which has become the gold standard for its high sensitivity and specificity compared to older immunoassay methods.[1][2]

Performance Characteristics of 17-OHPC LC-MS/MS Assays

The following tables summarize the linearity, precision, and accuracy of various LC-MS/MS methods for the quantification of 17-OHPC in human plasma. These parameters are critical for the validation of bioanalytical methods and ensure the reliability of pharmacokinetic and other clinical studies.

Table 1: Linearity of 17-OHPC LC-MS/MS Assays

Analytical Method	Linearity Range (ng/mL)	Correlation Coefficient (R²)	Reference
LC-MS/MS (Zhang et al.)	0.5 - 50	0.9963	[3]
LC-MS/MS (Venkataramanan et al.)	1 - 200	Not Reported	[2][4]
LC-MS/MS (The MFMU Network)	1 - 200	Not Reported	[5]
HPLC-UV (Johnson et al.)	1250 - 50000	Not Reported	[6]

Table 2: Precision of 17-OHPC LC-MS/MS Assays

Analytical Method	Concentration (ng/mL)	Intra-day %CV	Inter-day %CV	Reference
LC-MS/MS (Zhang et al.)	0.5	16.7	14.2	[1]
1	12.4	12.3	[1]
2.5	13.7	13.6	[1]
5	1.4	13.0	[1]
10	5.2	7.9	[1]
25	3.7	10.5	[1]
50	5.3	4.6	[1]
LC-MS/MS (Venkataramanan et al.)	5	<15	<15	[2]
25	<15	<15	[2]
50	<15	<15	[2]
LC-MS/MS (Caritis et al.)	10	5.2	7.9	[7]
HPLC-UV (Johnson et al.)	Not Reported	≤ 10	Not Reported	[6]

Table 3: Accuracy of 17-OHPC LC-MS/MS Assays

Analytical Method	Concentration (ng/mL)	Accuracy (% Recovery)	Reference
LC-MS/MS (Zhang et al.)	5	97.1	[1][3]
10	92.6	[1][3]
50	88.7	[1][3]
HPLC-UV (Johnson et al.)	Not Reported	≥ 92	[6]

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in this guide. These protocols provide a framework for the development and validation of robust bioanalytical assays for 17-OHPC and its deuterated analogs.

LC-MS/MS Method 1 (Zhang et al.)

• Sample Preparation: 400 μL of plasma was diluted with 1 mL of water and subjected to solid-phase extraction (SPE) using an Oasis HLB cartridge. The cartridge was conditioned with methanol (B129727) and water, washed with 50% methanol, and the analyte was eluted with 1 mL of methanol. The eluent was evaporated to dryness and reconstituted in 100 μL of methanol with the internal standard.[1]

• Chromatography: A Waters C18 Symmetry analytical column (3.5 μm, 2.1 x 10 mm) was used with a gradient elution. The mobile phase consisted of acetonitrile (B52724) with 0.1% formic acid (A) and 5% acetonitrile in water with 0.1% formic acid (B) at a flow rate of 0.2 mL/min. The total run time was 15 minutes.[1][3]

• Mass Spectrometry: A Thermo Electron Finnigan TSQ Quantum Ultra mass spectrometer with an electrospray ionization (ESI) source was operated in positive ion mode. Selected reaction monitoring (SRM) was used to monitor the transitions m/z 429.2 → 313.13 and 429.2 → 271.1 for 17-OHPC.[1][3]

LC-MS/MS Method 2 (Venkataramanan et al.)

• Sample Preparation: Plasma samples (0.4 mL) underwent solid-phase extraction (SPE) using an Oasis HLB cartridge.[2][4]

• Chromatography: A Waters C18 Symmetry analytical column (3.5 μm, 2.1 x 50 mm) was used with a gradient elution. The mobile phase consisted of 5% methanol in water with 0.01% ammonium (B1175870) hydroxide (B78521) (A) and methanol with 0.01% ammonium hydroxide (B) at a flow rate of 0.3 mL/min. The total run time was 7 minutes.[2]

• Mass Spectrometry: A Micromass Quattro Micro triple quadrupole mass spectrometer with a positive electrospray ionization (ESI) source was used. Multiple reaction monitoring (MRM) was employed to monitor the transition m/z 429.10 → 313.10 for 17-OHPC.[2][4]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the LC-MS/MS analysis of 17-OHPC in plasma samples.

Caption: Workflow for LC-MS/MS analysis of 17-OHPC as per Zhang et al.

Caption: Workflow for LC-MS/MS analysis of 17-OHPC as per Venkataramanan et al.

References

• 1. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous quantitation of 17alpha-hydroxyprogesterone caproate, 17alpha-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Relationship Between Plasma Concentration of 17-Hydroxyprogesterone Caproate and Gestational age at Preterm Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Qualitative and quantitative measures of various compounded formulations of 17-hydroxyprogesterone caproate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics of 17-hydroxyprogesterone caproate in multifetal gestation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: LC-MS/MS vs. GC-MS for Hydroxyprogesterone Caproate Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of hydroxyprogesterone (B1663944) caproate (HPC), a synthetic progestin used in clinical applications, is crucial for pharmacokinetic studies, therapeutic drug monitoring, and quality control. Both Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful analytical techniques capable of measuring HPC concentrations in biological matrices. This guide provides an objective comparison of these two methods, supported by experimental data, to aid researchers in selecting the most appropriate technique for their specific needs.

At a Glance: Key Differences

Feature	LC-MS/MS	GC-MS
Sample Derivatization	Not typically required	Mandatory
Analysis Time	Faster	Slower
Throughput	High	Lower
Sensitivity	High	High (can be comparable to LC-MS/MS)
Specificity	High	High
Sample Preparation	Simpler (e.g., SPE)	More complex (derivatization steps)
Instrumentation Cost	Generally higher	Generally lower
Robustness	Prone to matrix effects	Less prone to matrix effects, but derivatization can introduce variability

Quantitative Performance Comparison

The following tables summarize the quantitative performance parameters for the analysis of hydroxyprogesterone caproate and a related steroid (17-hydroxyprogesterone for GC-MS) using both LC-MS/MS and GC-MS.

Table 1: LC-MS/MS Performance Data for Hydroxyprogesterone Caproate Analysis in Human Plasma [1][2]

Parameter	Value
Linearity Range	0.5 - 200 ng/mL
Lower Limit of Quantification (LLOQ)	0.5 ng/mL[2]
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy	Within 15% of nominal concentration
Extraction Recovery	88.7% - 97.1%

Table 2: Representative GC-MS Performance Data for a Related Steroid (17-Hydroxyprogesterone) Analysis in Serum *

Parameter	Value
Linearity Range	0.125 - 31.25 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Precision (%CV)	0.8% - 16.6%
Accuracy (% Bias)	-9.2% to 10.6%
Relative Recovery	70.5% - 97.5%

Experimental Protocols

LC-MS/MS Methodology for Hydroxyprogesterone Caproate Analysis

This protocol is based on established and validated methods for the quantification of hydroxyprogesterone caproate in human plasma.[1][2]

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Plasma Collection: Collect whole blood in tubes containing an anticoagulant (e.g., EDTA). Centrifuge to separate the plasma.

• Internal Standard Spiking: Add an internal standard (e.g., Medroxyprogesterone Acetate) to the plasma sample.

• SPE Cartridge Conditioning: Condition an Oasis HLB SPE cartridge with methanol (B129727) followed by water.

• Sample Loading: Dilute the plasma sample with water and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low-organic solvent mixture (e.g., 50% methanol in water) to remove interferences.

• Elution: Elute the analyte and internal standard with a high-organic solvent (e.g., methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the initial mobile phase.

2. LC-MS/MS Conditions

• Chromatographic Separation:

  • HPLC System: A high-performance liquid chromatography system.

  • Column: A C18 reversed-phase column (e.g., Waters C18 Symmetry).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water, both containing a small amount of an additive like formic acid or ammonium (B1175870) hydroxide (B78521) to improve ionization.

  • Flow Rate: Typically in the range of 0.2-0.4 mL/min.

• Mass Spectrometric Detection:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for both the analyte and the internal standard.

Representative GC-MS Methodology for Hydroxyprogesterone Caproate Analysis

The following is a representative protocol for the GC-MS analysis of a ketosteroid like hydroxyprogesterone caproate, which requires derivatization.

1. Sample Preparation (Liquid-Liquid Extraction and Derivatization)

• Plasma/Serum Extraction: Extract the sample with an organic solvent such as diethyl ether or ethyl acetate.

• Derivatization:

  • Step 1: Oximation: Protect the keto groups by reacting the dried extract with a solution of O-methylhydroxylamine hydrochloride in pyridine. This reaction forms methyloxime (MO) derivatives.

  • Step 2: Silylation: Silylate the hydroxyl groups by adding a silylating agent like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA). This reaction forms trimethylsilyl (B98337) (TMS) ethers.

• Reconstitution: After derivatization, the sample is typically reconstituted in a solvent suitable for GC injection (e.g., hexane).

2. GC-MS Conditions

• Gas Chromatograph:

  • GC System: A gas chromatograph with a capillary column.

  • Column: A non-polar or medium-polarity capillary column (e.g., a 5% phenyl-methylpolysiloxane column).

  • Carrier Gas: Helium at a constant flow rate.

  • Temperature Program: A temperature gradient starting at a lower temperature and ramping up to a higher temperature to ensure good separation of the analytes.

• Mass Spectrometer:

  • Mass Spectrometer: A single or triple quadrupole mass spectrometer.

  • Ionization Source: Electron Ionization (EI).

  • Detection Mode: Selected Ion Monitoring (SIM) of characteristic fragment ions of the derivatized analyte and internal standard.

Workflow Visualizations

The following diagrams illustrate the typical experimental workflows for LC-MS/MS and GC-MS analysis of hydroxyprogesterone caproate.

LC-MS/MS Experimental Workflow

GC-MS Experimental Workflow

Discussion and Recommendations

LC-MS/MS is generally the preferred method for the routine, high-throughput quantitative analysis of hydroxyprogesterone caproate in clinical and pharmaceutical settings. Its primary advantages include simpler sample preparation without the need for derivatization, which leads to faster turnaround times and less potential for analytical variability. The high sensitivity and specificity of LC-MS/MS, particularly with the use of triple quadrupole instruments operating in MRM mode, make it well-suited for the low concentrations of HPC often encountered in biological samples.

GC-MS , on the other hand, remains a valuable technique, especially in research and discovery environments. The key challenge for the analysis of steroids like hydroxyprogesterone caproate is the requirement for derivatization to increase their volatility and thermal stability. While this adds complexity and time to the sample preparation process, GC-MS can offer excellent chromatographic resolution. It can be a powerful tool for identifying unknown metabolites or impurities. For routine quantitative analysis, however, the additional steps involved in derivatization can be a significant drawback in terms of throughput and potential for introducing errors.

For researchers, scientists, and drug development professionals requiring the routine and high-throughput quantification of hydroxyprogesterone caproate, LC-MS/MS is the recommended methodology . It offers a more streamlined workflow, faster analysis times, and high sensitivity and specificity without the need for chemical derivatization.

GC-MS may be considered in situations where:

• High-throughput is not a primary concern.

• The laboratory has extensive experience with derivatization techniques for steroids.

• The goal is not only quantification but also the potential identification of unknown related compounds.

Ultimately, the choice between LC-MS/MS and GC-MS will depend on the specific application, available instrumentation and expertise, and the desired balance between sample throughput, and the scope of the analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Researcher's Guide to Certified Reference Materials for Hydroxyprogesterone Caproate

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical measurements are paramount. This is particularly true for active pharmaceutical ingredients (APIs) like Hydroxyprogesterone (B1663944) Caproate (HPC), a synthetic progestogen used in obstetrical and gynecological applications.[1] The quality of HPC has been a subject of scrutiny, with studies revealing significant inconsistencies in the purity and impurity profiles of APIs from different sources.[2][3] Certified Reference Materials (CRMs) are therefore indispensable tools for ensuring the quality, safety, and efficacy of HPC drug products through accurate calibration and validation of analytical methods.

This guide provides a comparative overview of available reference materials for Hydroxyprogesterone Caproate, details key analytical methodologies for its characterization, and presents visual workflows to aid in understanding the certification process and analytical strategies.

Comparison of Hydroxyprogesterone Caproate Reference Materials

The selection of an appropriate reference material depends on the specific application, ranging from routine quality control to the development and validation of new analytical methods. Primary standards, such as those from the United States Pharmacopeia (USP), offer the highest level of accuracy and traceability, while secondary standards provide a cost-effective alternative for routine use.

Supplier/Organization	Product Name	Grade	Purity Specification	Traceability	CAS Number
USP	Hydroxyprogesterone Caproate Reference Standard	Pharmaceutical Primary Standard	97.0% - 103.0% (anhydrous basis)[4]	Metrological	630-56-8[5][6]
Sigma-Aldrich	Hydroxyprogesterone Caproate Pharmaceutical Secondary Standard	Certified Reference Material (CRM)	Not explicitly stated, sold as a qualified CRM	Traceable to USP	630-56-8
Generic Supplier	Hydroxyprogesterone Caproate	Analytical Standard	Typically ≥99%[7]	Varies by supplier	630-56-8[7]
SynThink	Hydroxyprogesterone Caproate Impurity Standards	Reference Standard	Characterized with analytical data (NMR, MS, HPLC)[1]	N/A (for impurity identification)	Varies
Pharmaffiliates	Hydroxyprogesterone Caproate API and Impurities	Reference Standard	Pharmacopeial and non-pharmacopeial grades available[8]	N/A (for specific products)	630-56-8 (for API)[8]

Key Analytical Methods and Experimental Protocols

The quality of a Hydroxyprogesterone Caproate reference material is established through a combination of analytical techniques designed to confirm its identity, determine its purity, and quantify any impurities. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most powerful and commonly used methods for this purpose.[9][10][11]

Experimental Protocol 1: Purity and Impurity Profiling by HPLC-UV

This method is suitable for determining the assay of Hydroxyprogesterone Caproate and for detecting and quantifying related substances.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

• Analytical column: Waters C18 Symmetry, 3.5 µm, 2.1 x 10 mm or equivalent.[9]

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (analytical grade)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 5% Acetonitrile in water with 0.1% formic acid.[9]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[9]

• Chromatographic Conditions:

  • Flow rate: 0.2 mL/min.[9]

  • Injection volume: 20 µL.

  • Column temperature: 40°C.[12]

  • Detector wavelength: 240 nm (wavelength of maximum absorbance for HPC).[4]

  • Gradient Elution: A suitable gradient program should be developed to separate HPC from its potential impurities. A typical run time is around 20-45 minutes.[3][12]

• Standard and Sample Preparation:

  • Prepare a standard solution of the HPC Certified Reference Material at a known concentration (e.g., 10 µg/mL) in a suitable solvent like alcohol or methanol.[4]

  • Prepare the test sample at a similar concentration.

• Analysis and Data Interpretation:

  • Inject the standard and sample solutions into the HPLC system.

  • The purity of the sample is calculated by comparing the peak area of the analyte in the sample to the peak area in the standard solution. Impurities are identified and quantified based on their relative retention times and peak areas.

Experimental Protocol 2: High-Sensitivity Quantification by LC-MS/MS

This method is ideal for applications requiring high sensitivity and specificity, such as pharmacokinetic studies involving the analysis of HPC in biological matrices like plasma.[9][10]

Instrumentation:

• HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[9][12]

• Analytical column: Waters C18 Symmetry, 3.5 µm, 2.1 x 50 mm or equivalent.[10]

Reagents:

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521) (analytical grade)

• Internal Standard (IS): Medroxyprogesterone acetate (B1210297) (MPA) is a commonly used internal standard.[9][10]

Procedure:

• Sample Preparation (from plasma):

  • Perform a solid-phase extraction (SPE) using a cartridge like Oasis HLB to extract HPC and the IS from the plasma matrix.[9][10]

• Mobile Phase Preparation:

  • Mobile Phase A: 5% Methanol in water with 0.01% ammonium hydroxide.[10]

  • Mobile Phase B: Methanol with 0.01% ammonium hydroxide.[10]

• Chromatographic and Mass Spectrometric Conditions:

  • Flow rate: 0.3 mL/min.[10]

  • Gradient elution is used to separate the analytes.

  • The mass spectrometer is operated in positive ESI mode using Selected Reaction Monitoring (SRM).[9]

  • SRM transitions to monitor:

    • For HPC: m/z 429.2 → 313.13 and 429.2 → 271.1.[9]

    • For MPA (IS): m/z 385.1 → 276.[9]

• Calibration and Quantification:

  • A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.[10]

  • The concentration of HPC in the unknown samples is then determined from this calibration curve.

Visualizing Workflows in CRM Development

The following diagrams, generated using the DOT language, illustrate key processes in the development and application of Certified Reference Materials for Hydroxyprogesterone Caproate.

Caption: Workflow for the certification of a new Hydroxyprogesterone Caproate reference material.

Caption: Comparison of analytical approaches for quality control of Hydroxyprogesterone Caproate.

References

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. Quality investigation of hydroxyprogesterone caproate active pharmaceutical ingredient and injection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pharmacopeia.cn [pharmacopeia.cn]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. [Hydroxyprogesterone Caproate (200 mg)] - CAS [630-56-8] [store.usp.org]
• 7. Hydroxyprogesterone Caproate USP Reference Standard - Best Price & High Purity [nacchemical.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Metabolism of 17α-Hydroxyprogesterone Caproate, an Agent for Preventing Preterm Birth, by Fetal Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Landscape of Progestin Measurement: A Comparative Guide to Proficiency Testing and Analytical Methodologies

For researchers, scientists, and drug development professionals engaged in the therapeutic drug monitoring (TDM) of progestins, ensuring the accuracy and reliability of quantitative measurements is paramount. While dedicated proficiency testing (PT) schemes for the broad spectrum of synthetic progestins are not widely established, robust external quality assessment (EQA) programs exist for progesterone (B1679170), the foundational progestogen. The principles and comparative data from these programs offer invaluable insights applicable to the entire class of compounds. This guide provides a comparative overview of available PT schemes for progesterone and delves into the performance of the primary analytical methodologies employed.

Existing Proficiency Testing Schemes for Progesterone

Leading pathology and laboratory medicine organizations offer PT programs that include progesterone, allowing laboratories to benchmark their performance against their peers. These programs are essential for maintaining high standards in clinical and research settings.

Two prominent providers of such schemes are:

• College of American Pathologists (CAP): The CAP offers a "Sex Hormones-Y" survey that includes progesterone. Participants receive three 5.0-mL liquid serum specimens twice a year to test and report their results. This program is regulated for proficiency testing by the Centers for Medicare & Medicaid Services (CMS) in the United States.[1][2][3]

• Royal College of Pathologists of Australasia Quality Assurance Programs (RCPAQAP): The RCPAQAP provides a comprehensive Chemical Pathology program that includes an endocrine component with progesterone as an analyte.[4] They are a major global provider of EQA programs for all areas of pathology.[5][6][7][8]

While LGC Standards offers a Therapeutic Drug Monitoring (TDM) proficiency testing scheme, publicly available documents do not specify the inclusion of progestins.[9][10] Their offerings do, however, include reference materials for progesterone.[11]

Comparison of Analytical Methodologies for Progestin Measurement

The two predominant techniques for measuring progestin concentrations are immunoassays and liquid chromatography-tandem mass spectrometry (LC-MS/MS). The choice of method can significantly impact the accuracy and precision of results.

Feature	Immunoassays	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Utilizes the specific binding of an antibody to the target progestin. The signal is typically generated by an enzymatic, fluorescent, or chemiluminescent reaction.	A physical separation technique (LC) is followed by mass analysis (MS/MS) to identify and quantify the progestin based on its mass-to-charge ratio.
Specificity	Can be limited due to cross-reactivity with other structurally similar steroids or metabolites, potentially leading to overestimation of progestin concentrations.[12][13]	Considered the "gold standard" for specificity. It can distinguish between different progestins and their metabolites with high accuracy, minimizing interference.[12]
Accuracy & Bias	Studies have shown that different immunoassay platforms can exhibit significant bias when compared to LC-MS/MS. For example, one study found that the Siemens ADVIA Centaur system overestimated progesterone by 19%, while the Abbott Architect system overestimated it by 5% relative to LC-MS/MS.[13] Another comparison of 12 immunoassays with gas chromatography/mass spectrometry (GC/MS) revealed that all immunoassays showed some degree of bias.[14]	Generally provides more accurate results due to its high specificity and is often used as the reference method for evaluating the accuracy of immunoassays.[13]
Precision	Precision, measured by the coefficient of variation (CV), can vary between different immunoassay analyzers. A study comparing four automated immunoassay analyzers found that only two had intra-assay CVs <10% and only two had an inter-assay CV <10% across different progesterone concentrations.[15] Inter-assay variation can be a significant issue, with reproducibility being poor in some concentration ranges.[16][17][18]	Typically demonstrates excellent precision with low intra- and inter-assay CVs. One study reported an intra-assay CV of 5.2% and an inter-assay CV of 5.6% for an LC-MS/MS method for progesterone.[13]
Throughput & Workflow	Generally high-throughput and fully automated, making them suitable for routine clinical laboratories with large sample volumes.	Traditionally has been lower-throughput due to more complex sample preparation and longer run times. However, newer methods are improving throughput.[12]
Cost	The cost per sample is generally lower than LC-MS/MS.	The initial instrument cost and operational expenses are typically higher.

Experimental Protocols

General Immunoassay Protocol (e.g., ELISA)

• Coating: Wells of a microplate are coated with a capture antibody specific to the progestin.

• Blocking: Any unbound sites on the plate are blocked to prevent non-specific binding.

• Sample/Standard Incubation: The patient sample or a known standard is added to the wells. The progestin in the sample binds to the capture antibody.

• Detection Antibody Incubation: A second antibody, which is conjugated to an enzyme, is added and binds to the captured progestin.

• Substrate Addition: A substrate for the enzyme is added, resulting in a color change.

• Measurement: The intensity of the color, which is proportional to the amount of progestin in the sample, is measured using a microplate reader.

General LC-MS/MS Protocol

• Sample Preparation: The progestin is extracted from the serum or plasma sample, often using liquid-liquid extraction or solid-phase extraction. An internal standard (a stable isotope-labeled version of the progestin) is added to the sample before extraction to correct for any loss during sample processing and for matrix effects.

• Liquid Chromatography (LC) Separation: The extracted sample is injected into a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system. The progestin and other components of the extract are separated as they pass through a column containing a stationary phase.

• Ionization: The eluent from the LC column is directed into the mass spectrometer's ion source (e.g., electrospray ionization - ESI), where the progestin molecules are ionized.

• Mass Analysis (MS/MS): The ionized progestin molecules are selected in the first mass analyzer (Q1), fragmented in a collision cell (Q2), and the resulting fragment ions are detected in the second mass analyzer (Q3). This process of selecting a precursor ion and detecting a specific product ion is called selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) and provides high specificity.

• Quantification: The amount of progestin in the sample is determined by comparing the peak area of the progestin to that of the internal standard.

Visualizing Workflows and Pathways

Proficiency Testing / External Quality Assessment Workflow

Caption: A typical workflow for an external quality assessment scheme.

Progesterone Signaling Pathway

Caption: Simplified classical signaling pathway of progesterone.

References

• 1. SEX HORMONES-Y [estore.cap.org]
• 2. documents.cap.org [documents.cap.org]
• 3. documents.cap.org [documents.cap.org]
• 4. rcpaqap.com.au [rcpaqap.com.au]
• 5. rcpaqap.com.au [rcpaqap.com.au]
• 6. rcpaqap.com.au [rcpaqap.com.au]
• 7. rcpaqap.com.au [rcpaqap.com.au]
• 8. rcpaqap.com.au [rcpaqap.com.au]
• 9. Therapeutic Drug Monitoring (TDM) Reference Materials | LGC Standards [lgcstandards.com]
• 10. Therapeutic drugs (TDM) | LGC Standards [lgcstandards.com]
• 11. Progesterone | CAS 57-83-0 | LGC Standards [lgcstandards.com]
• 12. news-medical.net [news-medical.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Precision of progesterone measurements with the use of automated immunoassay analyzers and the impact on clinical decisions for in vitro fertilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Inter-assay variation and reproducibility of progesterone measurements during ovarian stimulation for IVF - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Inter-assay variation and reproducibility of progesterone measurements during ovarian stimulation for IVF | PLOS One [journals.plos.org]
• 18. artfertilityclinics.com [artfertilityclinics.com]

The Analytical Edge: A Comparative Guide to Internal Standards in Hydroxyprogesterone Caproate Bioequivalence Studies

A deep dive into the analytical methodologies underpinning bioequivalence studies of Hydroxyprogesterone Caproate (HPC), this guide offers a comparative analysis of internal standards used in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. While the use of a deuterated internal standard, Hydroxyprogesterone Caproate-d11, represents the gold standard for accuracy and precision, published bioequivalence and pharmacokinetic studies have predominantly utilized the non-deuterated analog, Medroxyprogesterone Acetate (MPA). This guide will objectively compare the established MPA-based methods with the theoretically superior performance of a method employing Hydroxyprogesterone Caproate-d11, providing researchers, scientists, and drug development professionals with the data and protocols to make informed decisions for their analytical strategies.

Performance Comparison of Internal Standards

The choice of an internal standard is critical for the reliability of bioanalytical data, as it corrects for variability during sample preparation and analysis. A stable isotope-labeled internal standard like Hydroxyprogesterone Caproate-d11 is chemically and physically almost identical to the analyte, ensuring it behaves similarly during extraction, chromatography, and ionization. This minimizes variability and improves data accuracy. In contrast, a non-deuterated analog such as MPA may exhibit different extraction recovery, chromatographic retention, and ionization efficiency, potentially leading to less precise and accurate quantification.

The following table summarizes the reported performance of an LC-MS/MS method for Hydroxyprogesterone Caproate using MPA as an internal standard, alongside the expected performance of a method using Hydroxyprogesterone Caproate-d11.

Parameter	Method with Medroxyprogesterone Acetate (MPA)[1][2]	Expected Performance with Hydroxyprogesterone Caproate-d11
Linearity Range	0.5 - 200 ng/mL	Similar or wider linearity range expected
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	Potentially lower LLOQ due to reduced baseline noise
Intra-day Precision (%CV)	1.4% - 16.7%	Expected to be consistently <15% across all QC levels
Inter-day Precision (%CV)	4.6% - 14.2%	Expected to be consistently <15% across all QC levels
Accuracy (% Bias)	Within ±15%	Expected to be consistently within ±15%
Extraction Recovery	88.7% - 97.1%	More consistent and analyte-matched recovery
Matrix Effect	Monitored and managed	Significantly reduced differential matrix effects

Experimental Protocols

Detailed methodologies for the quantification of Hydroxyprogesterone Caproate in human plasma are crucial for reproducibility. Below are the experimental protocols for a validated LC-MS/MS method using MPA as an internal standard, which can be adapted for use with Hydroxyprogesterone Caproate-d11.

Method 1: Quantification of Hydroxyprogesterone Caproate using MPA Internal Standard[1][2]

1. Sample Preparation (Solid Phase Extraction - SPE)

• Thaw plasma samples at room temperature.

• To 400 µL of plasma, add 1 mL of water and 25 µL of MPA internal standard solution (1000 ng/mL).

• Condition an Oasis® HLB 1 cc (30 mg) extraction cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load the diluted plasma sample onto the conditioned cartridge under vacuum.

• Wash the cartridge with 1 mL of 50% methanol.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluent to dryness under a stream of air or nitrogen.

• Reconstitute the residue in 100 µL of methanol.

2. Chromatographic Conditions

• HPLC System: Waters Alliance or equivalent

• Analytical Column: Waters C18 Symmetry, 3.5 µm, 2.1 x 50 mm[1] or 2.1 x 150 mm[2]

• Mobile Phase A: 5% methanol in water with 0.01% ammonium (B1175870) hydroxide[1] or 5% acetonitrile (B52724) in water with 0.1% formic acid[2]

• Mobile Phase B: Methanol with 0.01% ammonium hydroxide[1] or acetonitrile with 0.1% formic acid[2]

• Flow Rate: 0.3 mL/min[1] or 0.2 mL/min[2]

• Gradient Program: A gradient program is used to achieve separation, typically starting with a higher percentage of mobile phase A and ramping up to a higher percentage of mobile phase B.

• Injection Volume: 10 µL

• Column Temperature: 40°C[1] or ambient[2]

3. Mass Spectrometric Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Micromass Quattro Micro[1], Thermo Electron Finnigan TSQ Quantum Ultra[2])

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Hydroxyprogesterone Caproate: m/z 429.1 → 313.1[1][2]

  • Medroxyprogesterone Acetate (IS): m/z 387.15 → 327.25[1] or m/z 385.1 → 276[2]

Visualizing the Workflow

To better illustrate the analytical process, the following diagrams, created using the DOT language, outline the experimental workflow for the quantification of Hydroxyprogesterone Caproate.

Caption: Experimental workflow for the quantification of Hydroxyprogesterone Caproate.

Signaling Pathway of Progesterone (B1679170) Action

While this guide focuses on the analytical aspects, understanding the biological context is important. Progesterone, the parent compound of HPC, exerts its effects through genomic and non-genomic pathways. The following diagram illustrates the classical genomic signaling pathway.

Caption: Genomic signaling pathway of progesterone.

References

• 1. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using high-performance liquid chromatography-mass spectrometry (HPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and validation of a high-performance liquid chromatography-mass spectrometric assay for the determination of 17-alpha Hydroxyprogesterone Caproate (17-OHPC) in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Hydroxyprogesterone Caproate-d11: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical compounds is a critical component of laboratory safety and operational integrity. This guide provides essential, step-by-step procedures for the proper disposal of Hydroxyprogesterone Caproate-d11, a deuterated analog of the synthetic progestin hormone. Adherence to these guidelines is crucial for protecting personnel and the environment from potential hazards.

Hydroxyprogesterone Caproate is classified as a hazardous substance with potential long-term health and environmental effects.[1][2] Therefore, its deuterated form, Hydroxyprogesterone Caproate-d11, must be handled and disposed of with the same level of caution. The primary mandate for disposal is to adhere to all local, regional, national, and international regulations governing hazardous waste.[3]

Hazard Profile Summary

A thorough understanding of the hazards associated with Hydroxyprogesterone Caproate is fundamental to its safe handling and disposal. The following table summarizes the key toxicological and environmental hazards.

Hazard Category	Description	Source
Carcinogenicity	Suspected of causing cancer.	[1][3]
Reproductive Toxicity	May damage fertility or the unborn child.	[1][3][4]
Skin and Eye Irritation	Causes skin and eye irritation.	[1][3]
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.	[1][2]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Hydroxyprogesterone Caproate-d11, from initial handling to final waste transfer.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat, when handling Hydroxyprogesterone Caproate-d11 in any form (neat, in solution, or as waste).

2. Waste Segregation and Collection:

• Solid Waste: Collect any solid Hydroxyprogesterone Caproate-d11, contaminated consumables (e.g., weighing paper, pipette tips), and spill cleanup materials in a designated, clearly labeled hazardous waste container.

• Liquid Waste: Collect all solutions containing Hydroxyprogesterone Caproate-d11 in a separate, leak-proof, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department.

• Empty Containers: Empty containers that held Hydroxyprogesterone Caproate-d11 should be treated as hazardous waste as they may retain residue.[3] Do not rinse them into the sink. Cap them and dispose of them in the designated solid hazardous waste stream.

3. Labeling:

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "Hydroxyprogesterone Caproate-d11," and the specific hazards (e.g., "Carcinogen," "Reproductive Hazard," "Aquatic Toxin").

4. Storage:

• Store hazardous waste containers in a designated, secure area away from incompatible materials such as strong acids, bases, oxidizers, and reducing agents.[3] The storage area should be well-ventilated.

5. Preventing Environmental Release:

• Under no circumstances should Hydroxyprogesterone Caproate-d11 or its containers be disposed of in the regular trash or poured down the drain.[3] It is crucial to prevent its release into the environment, particularly into sewers and waterways, due to its high aquatic toxicity.[1][3]

6. Spill Management:

• In the event of a spill, collect the spillage using appropriate absorbent materials.[3] All cleanup materials must be disposed of as hazardous waste.

7. Final Disposal:

• Arrange for the collection and disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor. They will ensure the waste is transported and disposed of in accordance with all applicable regulations, which typically involves incineration at a permitted facility.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Hydroxyprogesterone Caproate-d11.

Caption: Disposal workflow for Hydroxyprogesterone Caproate-d11.

References

• 1. americanregent.com [americanregent.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. americanregent.com [americanregent.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]